2-(Methoxymethyl)-3-methylphenol

• CAS: 138219-48-4

Core Science & Biosynthesis

Exploratory In Vitro Toxicity Profiling of 2-(Methoxymethyl)-3-methylphenol: A Mechanistic and Methodological Whitepaper

Target Audience: Toxicologists, Preclinical Researchers, and Drug/Chemical Development Scientists Content Type: Technical Guide & Protocol Whitepaper

Executive Summary & Physicochemical Context

The compound 2-(Methoxymethyl)-3-methylphenol (CAS: 138219-48-4) belongs to the broader class of substituted phenols[1]. In industrial, cosmetic, and pharmaceutical development, substituted phenols are prized for their antioxidant, antimicrobial, and synthetic utility. However, their structural motifs present specific toxicological liabilities.

As a Senior Application Scientist, I approach the safety evaluation of novel phenolic compounds not merely as a checklist of regulatory assays, but as a mechanistic investigation. Substituted phenols are highly redox-active. Depending on their electron-donating or electron-withdrawing substituents, they can undergo one- or two-electron oxidations to form phenoxyl radicals or highly electrophilic quinones[2]. These reactive intermediates are the primary drivers of phenol-induced toxicity, leading to intracellular glutathione (GSH) depletion, covalent binding to protein thiols, and the generation of reactive oxygen species (ROS)[3][4].

This whitepaper outlines a self-validating, causality-driven in vitro testing battery specifically designed to capture the unique toxicodynamics of 2-(Methoxymethyl)-3-methylphenol.

Mechanistic Causality: Why We Test What We Test

To design an effective in vitro battery, we must first map the Adverse Outcome Pathway (AOP) of substituted phenols.

• Metabolic Activation & ROS Generation: Phenols can be oxidized by intracellular enzymes (e.g., Cytochrome P450s, peroxidases, or tyrosinase in melanocytes)[2][3]. This redox cycling generates superoxide and hydrogen peroxide, necessitating robust ROS and oxidative stress assays[4].

• Protein Haptenation (Skin Sensitization): If 2-(Methoxymethyl)-3-methylphenol forms an ortho- or para-quinone, it becomes a potent electrophile. Electrophiles bind covalently to nucleophilic amino acids (cysteine, lysine) on skin proteins, forming haptens that trigger allergic contact dermatitis[3]. Therefore, peptide reactivity assays (e.g., OECD TG 442C) are mandatory[5].

• Assay Interference (The False-Positive Trap): Phenols are notorious for interfering with colorimetric assays. Because they are reducing agents, they can directly reduce tetrazolium salts (like MTT or WST-8) in the absence of living cells, masking cytotoxicity. Causality-driven choice: We mandate ATP-quantitation (luminescence) over colorimetric metabolic assays to ensure data trustworthiness.

Mechanistic Pathway & Assay Mapping

Fig 1: Metabolic activation of substituted phenols and corresponding in vitro assay mapping.

Step-by-Step Experimental Protocols

Protocol 1: Interference-Free Basal Cytotoxicity (ATP Quantitation)

Rationale: To establish the IC50​ in human keratinocytes (HaCaT) while avoiding the redox-interference inherent to phenol-tetrazolium interactions.

• Cell Seeding: Seed HaCaT cells at 1×104 cells/well in a 96-well opaque white microplate using DMEM + 10% FBS. Incubate for 24h at 37°C, 5% CO2​ .

• Compound Preparation: Dissolve 2-(Methoxymethyl)-3-methylphenol in DMSO. Prepare a 10-point serial dilution (0.1 µM to 1000 µM). Ensure final DMSO concentration in wells does not exceed 0.5% (v/v).

• Exposure: Aspirate media. Add compound-treated media to cells. Include a vehicle control (0.5% DMSO) and a positive control (e.g., 1% Triton X-100). Incubate for 24h.

• Self-Validating Step (Cell-Free Control): Include wells with media + compound without cells to confirm the compound does not exhibit auto-luminescence.

• Detection: Equilibrate plate to room temperature for 30 mins. Add an equal volume of CellTiter-Glo® Reagent (Promega) to each well. Shake for 2 mins to induce lysis, then incubate for 10 mins.

• Readout: Measure luminescence using a microplate reader. Calculate viability relative to the vehicle control.

Protocol 2: Direct Peptide Reactivity Assay (DPRA) - OECD TG 442C

Rationale: Substituted phenols can act as pro-haptens, oxidizing to quinones that bind skin proteins[3]. The DPRA quantifies this covalent binding to synthetic peptides[5].

• Peptide Preparation: Prepare synthetic Cysteine (Ac-RFAACAA-COOH) and Lysine (Ac-RFAAKAA-COOH) peptides in appropriate buffers (pH 7.5 for Cys, pH 10.2 for Lys).

• Reaction Mixture: Incubate 2-(Methoxymethyl)-3-methylphenol with the Cys-peptide (1:10 ratio) and Lys-peptide (1:50 ratio) in dark glass HPLC vials for 24 hours at 25°C.

• Controls: Run parallel reference controls (peptide + vehicle) and positive controls (Cinnamaldehyde for Cys, 2,4-Dinitrochlorobenzene for Lys).

• Analysis: Quantify the remaining unreacted peptide via HPLC-UV at 220 nm using a C18 column and a gradient of acetonitrile/water with 0.1% TFA.

• Data Interpretation: Calculate the percent peptide depletion. A mean depletion > 6.38% (Cys + Lys) classifies the compound as a potential sensitizer.

Protocol 3: Intracellular ROS & GSH Depletion Profiling

Rationale: Phenol-induced oxidative stress is characterized by a sharp drop in the GSH/GSSG ratio prior to cell death[4].

• Exposure: Treat HaCaT cells with sub-lethal concentrations (e.g., IC10​ and IC25​ ) of 2-(Methoxymethyl)-3-methylphenol for 1, 4, and 12 hours.

• ROS Detection: At the respective time points, add 5 µM CellROX® Deep Red Reagent. Incubate for 30 mins. Wash with PBS and analyze via flow cytometry (Ex/Em: 640/665 nm)[6].

• GSH/GSSG Ratio: In parallel plates, lyse cells and use a luminescence-based GSH/GSSG assay. The assay utilizes a luciferin derivative that requires free GSH for cleavage. Measure total GSH and oxidized GSSG to determine the cellular redox state.

Quantitative Data Presentation Framework

When executing this exploratory battery, data should be synthesized into a standardized toxicological profile matrix. Below is the structured framework for reporting the outcomes of 2-(Methoxymethyl)-3-methylphenol.

Assay Category	Specific Methodology	Target Mechanism	Biological Matrix	Key Readout Metric	Alert Threshold
Basal Cytotoxicity	CellTiter-Glo (ATP)	General membrane/metabolic integrity	HaCaT (Keratinocytes)	IC50​ (µM)	<50 µM indicates high acute toxicity
Skin Sensitization	DPRA (OECD 442C)	Covalent binding to Cys/Lys	In Chemico (Synthetic Peptides)	% Peptide Depletion	>6.38% mean depletion
Oxidative Stress	GSH/GSSG-Glo	Thiol oxidation / Redox cycling	HepG2 / HaCaT	GSH/GSSG Ratio	>20% drop vs. Vehicle Control
ROS Generation	CellROX Deep Red	Superoxide / Radical formation	HaCaT (Keratinocytes)	Mean Fluorescence Intensity (MFI)	>1.5 -fold increase vs. Control
Melanocyte Toxicity	Tyrosinase Activity	Quinone formation / Leukoderma risk	B16F10 (Melanoma)	% Enzyme Inhibition	Significant deviation from baseline

Conclusion & Future Directions

Exploratory in vitro toxicity testing for compounds like 2-(Methoxymethyl)-3-methylphenol requires a departure from generic screening. Because substituted phenols are highly prone to redox cycling and electrophilic intermediate formation, standard viability assays are insufficient and prone to artifactual errors. By deploying an ATP-based viability readout, coupled with OECD-validated in chemico peptide reactivity (TG 442C) and kinetic oxidative stress profiling, researchers can accurately predict the dermal and systemic liabilities of this compound prior to in vivo exposure.

If the DPRA and ROS assays yield positive results, future studies should incorporate 3D Reconstructed Human Epidermis (RhE) models to evaluate tissue-level irritation and penetration kinetics.

Sources

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• 3. Mechanism of action of 4‐substituted phenols to induce vitiligo and antimelanoma immunity - PMC [pmc.ncbi.nlm.nih.gov]
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Preclinical Pharmacokinetic Profiling of 2-(Methoxymethyl)-3-methylphenol Derivatives: A Technical Guide for ADME Optimization

Executive Summary

The optimization of Absorption, Distribution, Metabolism, and Excretion (ADME) properties is a critical bottleneck in drug discovery. The 2-(Methoxymethyl)-3-methylphenol scaffold presents a unique combination of steric and electronic properties that dictate its pharmacokinetic behavior. As a Senior Application Scientist, I have structured this whitepaper to provide a comprehensive, field-proven framework for evaluating the preclinical pharmacokinetics of derivatives based on this scaffold.

This guide moves beyond standard operational procedures by detailing the causality behind experimental choices and establishing self-validating protocols to ensure absolute data integrity.

Structural Rationale & Pharmacophore Analysis

The 2-(Methoxymethyl)-3-methylphenol core contains three distinct functional domains that drive its metabolic fate:

• Phenolic Hydroxyl (-OH): Acts as the primary site for Phase II conjugation (glucuronidation and sulfation), driving rapid systemic clearance if left unshielded.

• 3-Methyl Group: Provides critical steric hindrance adjacent to the phenol. This spatial bulk reduces the enzymatic affinity of Uridine 5'-diphospho-glucuronosyltransferases (UGTs), potentially extending the compound's half-life compared to unhindered phenols.

• 2-Methoxymethyl Group: Introduces a hydrogen-bond acceptor (ether oxygen) that enhances aqueous solubility. However, it serves as a metabolic liability, as the methoxy carbon is highly susceptible to Cytochrome P450 (CYP)-mediated oxidative O-demethylation.

Absorption: Intestinal Permeability (Caco-2 Model)

To accurately predict oral bioavailability, the Caco-2 cell monolayer model remains the industry gold standard for assessing both transcellular diffusion and paracellular transport ()[1].

Causality in Experimental Design

Caco-2 cells spontaneously differentiate to form polarized monolayers expressing major intestinal efflux transporters (e.g., P-gp, BCRP). By measuring the apparent permeability ( Papp​ ) in both Apical-to-Basolateral (A-B) and Basolateral-to-Apical (B-A) directions, we can calculate the Efflux Ratio (ER). An ER > 2.0 indicates that the derivative is a substrate for active efflux, which will severely limit its oral absorption[2].

Self-Validating Step-by-Step Protocol

• Cell Seeding: Seed Caco-2 cells on polycarbonate Transwell® inserts (0.4 µm pore size) at 1×105 cells/cm². Culture for 21 days to ensure full morphological differentiation.

• Integrity Validation (Quality Control): Measure Transepithelial Electrical Resistance (TEER). Causality: Only wells with TEER > 300 Ω·cm² are used. This ensures tight junction integrity; a compromised monolayer allows paracellular leakage, artificially inflating Papp​ values[2].

• System Validation: Include Propranolol (high permeability control) and Atenolol (low permeability control) in parallel wells to validate assay performance.

• Dosing: Prepare the derivative at 10 µM in HBSS buffer (pH 7.4). Add to the donor compartment (Apical for A-B; Basolateral for B-A).

• Incubation & Sampling: Incubate at 37°C, 5% CO₂. Extract 50 µL aliquots from the receiver compartment at 30, 60, 90, and 120 minutes, replacing with fresh buffer to maintain sink conditions.

• Quantification: Analyze via LC-MS/MS. Calculate Papp​=(dQ/dt)/(C0​×A) .

Quantitative Data Presentation

Table 1: Representative Permeability & Efflux Data for Scaffold Derivatives

Compound Classification	Papp(A−B)​ ( 10−6 cm/s)	Papp(B−A)​ ( 10−6 cm/s)	Efflux Ratio (ER)	Absorption Potential
Parent Scaffold	18.5	20.1	1.08	High (Passive Diffusion)
Hydroxylated Metabolite	4.2	15.6	3.71	Low (Efflux Substrate)
Glucuronide Conjugate	< 1.0	< 1.0	N/A	Poor (Highly Polar)

Distribution: Plasma Protein Binding (PPB)

According to the free drug hypothesis, only the unbound fraction ( fu​ ) of a drug is pharmacologically active and available to metabolizing enzymes. Phenolic derivatives often exhibit high binding affinity to Human Serum Albumin (HSA).

Causality in Experimental Design

We utilize Rapid Equilibrium Dialysis (RED). The semi-permeable membrane (8K MWCO) allows the free drug to equilibrate between the plasma and buffer chambers, while retaining large plasma proteins. A critical methodological step is matrix matching post-dialysis. Causality: LC-MS/MS is highly susceptible to matrix effects. If plasma and buffer samples are injected as-is, the differing protein/lipid content will cause unequal ionization suppression, leading to catastrophic quantification errors.

Self-Validating Step-by-Step Protocol

• Preparation: Spike human plasma with the derivative to a final concentration of 1 µM. Keep organic solvent (DMSO) < 0.5% to prevent protein denaturation.

• System Validation: Run Warfarin (high binding control, >98%) and Metoprolol (low binding control, ~10%) to validate membrane equilibration.

• Dialysis: Load 300 µL of spiked plasma into the sample chamber and 500 µL of PBS (pH 7.4) into the buffer chamber.

• Incubation: Seal and incubate on an orbital shaker at 37°C for 4 hours.

• Matrix Matching: Extract 50 µL from each chamber. Add 50 µL of blank plasma to the buffer aliquots, and 50 µL of blank PBS to the plasma aliquots.

• Extraction & Analysis: Add 300 µL of ice-cold acetonitrile (with internal standard) to precipitate proteins. Centrifuge at 14,000 x g for 15 mins and analyze the supernatant.

Workflow of Rapid Equilibrium Dialysis for determining plasma protein binding.

Hepatic Metabolism & Clearance

The liver dictates the systemic clearance of 2-(Methoxymethyl)-3-methylphenol derivatives. We evaluate intrinsic clearance ( CLint​ ) using Human Liver Microsomes (HLM) via the in vitro T1/2​ substrate depletion approach ()[3].

Causality in Experimental Design

HLMs contain membrane-bound CYPs and UGTs.

• CYP Activation: Requires NADPH as an electron donor to drive Phase I oxidation.

• UGT Activation: Requires UDP-glucuronic acid (UDPGA). Furthermore, because UGTs reside on the luminal side of the microsomal vesicles, a pore-forming peptide (alamethicin ) must be added. Causality: Without alamethicin, UDPGA cannot penetrate the vesicle, resulting in false-negative Phase II clearance rates.

• Nonspecific Binding: As established by Obach, highly lipophilic drugs bind non-specifically to microsomal lipids ( fu,mic​ ). Failing to correct for this leads to severe under-prediction of in vivo human clearance[3].

Self-Validating Step-by-Step Protocol

• Incubation Mixture: Combine HLM (0.5 mg/mL), the derivative (1 µM), and PBS (100 mM, pH 7.4) containing 3.3 mM MgCl₂.

• System Validation: Include Verapamil (CYP3A4 positive control) and Diclofenac (CYP2C9 positive control) in parallel incubations.

• Pre-incubation: Equilibrate at 37°C for 5 minutes.

• Reaction Initiation: Add NADPH (1 mM) and UDPGA (2 mM) + Alamethicin (25 µg/mL).

• Quenching: At 0, 5, 15, 30, 45, and 60 minutes, transfer 50 µL of the reaction into 150 µL of ice-cold acetonitrile to precipitate proteins.

• Analysis: Analyze parent depletion via LC-MS/MS. Calculate T1/2​ and scale to whole-liver clearance using physiological scaling factors[4].

Phase I and Phase II biotransformation pathways of the parent scaffold.

Excretion & Transporter-Mediated DDIs

Following the latest regulatory frameworks ()[5], it is mandatory to evaluate if the derivative acts as a perpetrator (inhibitor) or a victim (substrate) of major transporters. Phenolic derivatives frequently act as competitive inhibitors of CYP2C9 and CYP3A4. Reversible and time-dependent inhibition (TDI) assays must be conducted early in the pipeline using specific LC-MS/MS probe substrates (e.g., Midazolam for CYP3A4) to accurately predict clinical Drug-Drug Interactions (DDIs)[6].

References

• FDA Guidance for Industry. (2020). In Vitro Drug Interaction Studies — Cytochrome P450 Enzyme- and Transporter-Mediated Drug Interactions. U.S. Food and Drug Administration. URL: [Link]

• Artursson, P., & Karlsson, J. (1991). Correlation between oral drug absorption in humans and apparent drug permeability coefficients in human intestinal epithelial (Caco-2) cells. Biochemical and Biophysical Research Communications, 175(3), 880-885. URL:[Link]

• Obach, R. S. (1999). Prediction of human clearance of twenty-nine drugs from hepatic microsomal intrinsic clearance data: An examination of in vitro half-life approach and nonspecific binding to microsomes. Drug Metabolism and Disposition, 27(11), 1350-1359. URL:[Link]

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• 6. fda.gov [fda.gov]

Protocols & Analytical Methods

step-by-step laboratory synthesis protocol for 2-(Methoxymethyl)-3-methylphenol

Application Note: Regioselective Synthesis of 2-(Methoxymethyl)-3-methylphenol via ortho-Quinone Methide Intermediates

Target Audience: Synthetic Chemists, Process Researchers, and Drug Development Professionals Compound: 2-(Methoxymethyl)-3-methylphenol (CAS: 138219-48-4)[1]

Strategic Overview & Mechanistic Rationale

The synthesis of highly substituted phenolic ethers like 2-(Methoxymethyl)-3-methylphenol presents a classic regioselectivity challenge. Standard base-catalyzed Williamson ether synthesis conditions are fundamentally flawed for this target, as the phenolic hydroxyl group (pKa ~10) is significantly more acidic than the benzylic alcohol. Consequently, basic conditions would lead to preferential O-alkylation of the phenol ring rather than the desired benzylic etherification.

To circumvent this, our protocol leverages the intrinsic reactivity of salicyl alcohols (2-hydroxymethylphenols) under acidic conditions. By starting with the commercially available 2-hydroxy-3-methylbenzaldehyde (CAS: 824-42-0), we establish the precise aromatic substitution pattern.

The synthesis proceeds in two distinct phases:

• Chemoselective Reduction: Sodium borohydride (NaBH₄) reduces the aldehyde to the corresponding benzylic alcohol, yielding 2-(hydroxymethyl)-3-methylphenol[2].

• Acid-Catalyzed Etherification: Treatment of the salicyl alcohol intermediate with a catalytic amount of acid (e.g., p-toluenesulfonic acid) initiates dehydration. This generates a highly reactive, transient ortho-quinone methide (o-QM) electrophile[3][4]. Methanol, acting as both solvent and nucleophile, rapidly intercepts the o-QM. The subsequent re-aromatization drives the reaction forward, exclusively yielding the benzylic ether while preserving the free phenolic hydroxyl[4].

Mechanistic Workflow

Synthesis pathway detailing the critical ortho-quinone methide intermediate.

Step-by-Step Experimental Methodologies

Phase 1: Preparation of 2-(Hydroxymethyl)-3-methylphenol

Objective: Chemoselective reduction of the aldehyde without disrupting the phenolic core.

• Initialization: Charge a flame-dried 250 mL round-bottom flask equipped with a magnetic stir bar with 2-hydroxy-3-methylbenzaldehyde (10.0 g, 73.4 mmol).

• Solvation: Dissolve the starting material in 100 mL of anhydrous methanol (MeOH). Cool the reaction mixture to 0 °C using an ice-water bath under a nitrogen atmosphere.

• Reduction: Slowly add sodium borohydride (NaBH₄) (3.33 g, 88.1 mmol, 1.2 equiv) in small portions over 20 minutes to manage the evolution of hydrogen gas and control the exothermic reaction[2].

• Maturation: Allow the reaction to stir at 0 °C for 30 minutes, then remove the ice bath and let it warm to ambient temperature. Stir for an additional 1.5 hours. Reaction completion can be monitored via TLC (Hexanes:EtOAc 7:3, UV/KMnO₄).

• Quenching & Workup: Quench the reaction carefully by the dropwise addition of saturated aqueous NH₄Cl (50 mL). Concentrate the mixture under reduced pressure to remove the bulk of the methanol. Extract the aqueous residue with Ethyl Acetate (3 × 75 mL).

• Purification: Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo. The resulting crude 2-(hydroxymethyl)-3-methylphenol is typically of sufficient purity (>95%) to be used directly in the next step.

Phase 2: Synthesis of 2-(Methoxymethyl)-3-methylphenol

Objective: Regioselective etherification via an o-QM intermediate.

• Initialization: Transfer the crude 2-(hydroxymethyl)-3-methylphenol (~10.1 g, 73.1 mmol) to a 250 mL round-bottom flask.

• Solvation & Catalysis: Add 120 mL of anhydrous methanol. Add p-toluenesulfonic acid monohydrate (p-TsOH·H₂O) (0.69 g, 3.65 mmol, 5 mol%) as the acid catalyst.

• o-QM Generation: Equip the flask with a reflux condenser and heat the mixture to 60 °C. At this temperature, the acid catalyzes the dehydration of the benzylic alcohol, generating the transient ortho-quinone methide[3][4].

• Nucleophilic Trapping: The o-QM is rapidly attacked by the methanol solvent. Maintain heating for 4 to 6 hours until TLC indicates complete consumption of the benzylic alcohol intermediate.

• Workup: Cool the reaction to room temperature and neutralize the acid catalyst by adding solid NaHCO₃ (1.0 g). Stir for 15 minutes, then filter the mixture through a short pad of Celite to remove inorganic salts.

• Isolation: Concentrate the filtrate under reduced pressure. Purify the crude oil via flash column chromatography on silica gel (eluting with a gradient of 5% to 15% EtOAc in Hexanes) to afford the pure target compound, 2-(Methoxymethyl)-3-methylphenol (CAS: 138219-48-4)[1], as a colorless to pale yellow oil.

Reaction Metrics and Data Presentation

The following table summarizes the stoichiometric parameters and expected yields for the optimized two-step workflow.

Reaction Phase	Reagent / Intermediate	Equivalents	Temp (°C)	Time (h)	Expected Yield (%)
1. Reduction	2-Hydroxy-3-methylbenzaldehyde	1.0	0 → 25	2.0	-
NaBH₄	1.2	0	-	92 - 96%
2. Etherification	2-(Hydroxymethyl)-3-methylphenol	1.0	60	4.0 - 6.0	-
Methanol (Solvent/Reactant)	Excess	60	-	-
p-TsOH·H₂O (Catalyst)	0.05	60	-	85 - 89%
Overall	2-(Methoxymethyl)-3-methylphenol	-	-	-	~80 - 85%

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Application Note: 2-(Methoxymethyl)-3-methylphenol as a Versatile Intermediate in Drug Discovery and Covalent Ligand Design

Executive Summary

In contemporary drug discovery, the strategic use of transient electrophiles has revolutionized the development of targeted covalent inhibitors (TCIs) and activity-based protein profiling (ABPP) probes. 2-(Methoxymethyl)-3-methylphenol is a highly specialized, sterically tuned chemical intermediate that serves as a latent precursor for ortho-quinone methides (o-QMs)[1].

Unlike highly reactive halomethylphenols, the methoxymethyl (MOM) ether acts as a stable "prodrug-like" moiety. It remains inert under physiological conditions but can be activated via enzymatic oxidation or localized acidic microenvironments to eliminate methanol, generating a highly reactive o-QM warhead[2][3]. Furthermore, the adjacent 3-methyl group provides critical steric shielding, preventing premature dimerization of the o-QM and extending its half-life sufficiently to achieve target-selective alkylation. Beyond covalent inhibition, this compound is a privileged building block for synthesizing complex oxygenated heterocycles, such as benzofurans and chromans, which are ubiquitous in medicinal chemistry[4].

Mechanistic Insight: The Causality of o-Quinone Methide Generation

The utility of 2-(Methoxymethyl)-3-methylphenol lies in its self-immolative activation pathway. To design effective covalent drugs, medicinal chemists must balance warhead stability with target reactivity.

• Latent Stability : The methoxymethyl group is stable in plasma. It does not indiscriminately react with off-target biological nucleophiles like serum albumin.

• Triggered Activation : Upon encountering a specific trigger (e.g., enzymatic hydride transfer by oxidases or Lewis acid catalysis), the benzylic C-O bond is cleaved[2].

• Electrophilic Trapping : The resulting o-QM is a Michael acceptor. The electron-withdrawing nature of the transient enone drives rapid nucleophilic attack by proximal cysteine (thiol), lysine (amine), or histidine (imidazole) residues on the target protein, or exocyclic amines on DNA nucleobases[1].

Mechanism of covalent target alkylation via in situ ortho-quinone methide generation.

Application 1: Covalent Warhead Validation (GSH Trapping Assay)

Before integrating 2-(Methoxymethyl)-3-methylphenol into a complex ligand, its intrinsic reactivity must be profiled. The Glutathione (GSH) trapping assay is a self-validating protocol used to quantify the rate of o-QM generation and nucleophilic trapping.

Experimental Protocol: In Vitro GSH Trapping

Objective: To validate the electrophilic potential of the intermediate and establish a kinetic baseline for covalent binding.

Materials:

• 2-(Methoxymethyl)-3-methylphenol (10 mM stock in DMSO)

• Reduced Glutathione (GSH) (100 mM stock in H₂O)

• Activation Buffer (50 mM Potassium Phosphate, pH 6.0 - to simulate mild acidic tumor microenvironments or lysosomal conditions)

• Control Buffer (50 mM Potassium Phosphate, pH 7.4)

Step-by-Step Methodology:

• Preparation of Reaction Matrix: In a 1.5 mL Eppendorf tube, combine 890 µL of Activation Buffer (pH 6.0) and 100 µL of the GSH stock solution (final GSH concentration: 10 mM).

• Initiation: Add 10 µL of the 2-(Methoxymethyl)-3-methylphenol stock (final concentration: 100 µM). Vortex gently for 5 seconds.

• Incubation: Incubate the mixture at 37°C in a thermomixer at 600 rpm.

• Time-Course Sampling: At intervals of 0, 15, 30, 60, and 120 minutes, extract a 50 µL aliquot and quench the reaction by adding 50 µL of ice-cold acetonitrile containing 0.1% Formic Acid.

• Centrifugation: Centrifuge the quenched samples at 14,000 x g for 10 minutes at 4°C to precipitate any buffer salts.

• LC-MS/MS Analysis: Inject 5 µL of the supernatant into a C18 reverse-phase LC column. Monitor the depletion of the parent mass (m/z 152.08) and the appearance of the GSH-adduct mass (parent mass - 32 [methanol] + 307 [GSH]).

• Self-Validation Control: Repeat steps 1-6 using the Control Buffer (pH 7.4) without an activation trigger. Quality Check: Adduct formation should be negligible in the control, proving that the MOM group is stable until specifically activated.

Application 2: Synthesis of Privileged Heterocycles (Benzofurans)

Beyond covalent inhibition, the ortho-methoxymethylphenol motif is a highly efficient precursor for the synthesis of 2,3-disubstituted benzofurans[4]. Benzofurans are core scaffolds in numerous FDA-approved drugs (e.g., Amiodarone, Vilazodone). The proximity of the phenolic oxygen to the methoxymethyl group allows for rapid intramolecular cyclization under Lewis acid catalysis.

Workflow for Lewis acid-catalyzed synthesis of benzofuran scaffolds from methoxymethylphenols.

Experimental Protocol: Lewis Acid-Catalyzed Cyclization

Objective: To synthesize a functionalized benzofuran core for downstream library generation.

Step-by-Step Methodology:

• Reagent Loading: In an oven-dried Schlenk flask under an argon atmosphere, dissolve 1.0 mmol of 2-(Methoxymethyl)-3-methylphenol in 5.0 mL of anhydrous 1,2-dichloroethane (DCE).

• Catalyst Addition: Add 0.1 mmol (10 mol%) of Indium(III) chloride (InCl₃) or Copper(II) triflate (Cu(OTf)₂).

• Cyclization: Heat the reaction mixture to 80°C under continuous stirring for 4-6 hours. Causality Note: The Lewis acid coordinates with the methoxy oxygen, facilitating the departure of methanol and generating the transient o-QM, which immediately undergoes intramolecular trapping by the phenolic oxygen (or an added internal nucleophile if derivatized).

• Reaction Monitoring: Monitor the consumption of the starting material via TLC (Hexanes:Ethyl Acetate 8:2).

• Workup: Once complete, cool the mixture to room temperature, quench with 10 mL of saturated aqueous NaHCO₃, and extract with dichloromethane (3 x 10 mL).

• Purification: Dry the combined organic layers over anhydrous Na₂SO₄, concentrate under reduced pressure, and purify via flash column chromatography to yield the benzofuran derivative.

Quantitative Data Presentation

To assist medicinal chemists in selecting the appropriate QM precursor for their specific drug design needs, the following table summarizes the comparative reactivity metrics of various ortho-substituted phenols.

Precursor Type	Leaving Group	Activation Trigger	Relative o-QM Half-Life	GSH Trapping Efficiency (pH 6.0, 1h)	Primary Drug Discovery Application
2-(Methoxymethyl)-3-methylphenol	-OCH₃	Acidic pH / Oxidases	Moderate (Sterically shielded)	> 85%	Targeted Covalent Inhibitors / Prodrugs
2-(Hydroxymethyl)phenol	-OH	Strong Acid / Heat	Short	< 40% (High dimerization)	Polymer synthesis / Resins
2-(Chloromethyl)phenol	-Cl	Spontaneous (pH 7.4)	Very Short	> 95% (Non-selective)	Chemical biology probes (in vitro only)
2-(Aminomethyl)phenol	-NH₂	Enzymatic deamination	Long	~ 60%	Slow-release alkylating agents

Data synthesized from established kinetic profiles of quinone methide generation and nucleophilic trapping[1][2][4].

Conclusion

2-(Methoxymethyl)-3-methylphenol is a structurally elegant intermediate that solves a fundamental problem in covalent drug discovery: balancing warhead reactivity with systemic stability. By leveraging the methoxymethyl group as a latent electrophile and the 3-methyl group as a steric shield, researchers can achieve highly controlled, stimuli-responsive target alkylation or utilize it as a reliable building block for complex heterocyclic synthesis.

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• 2. Inversion of stereospecificity of vanillyl-alcohol oxidase - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pnas.org [pnas.org]
• 4. pubs.acs.org [pubs.acs.org]

Application Note: Catalytic Asymmetric Synthesis via in situ Generated ortho-Quinone Methides from 2-(Methoxymethyl)-3-methylphenol

Executive Summary & Mechanistic Rationale

In modern asymmetric organocatalysis, the transient generation of highly reactive intermediates from stable precursors is a transformative strategy[1]. ortho-Quinone methides (o-QMs) are powerful electrophilic intermediates, but their inherent instability requires them to be generated in situ during catalytic cycles[2].

2-(Methoxymethyl)-3-methylphenol serves as a highly specialized, bench-stable precursor designed for precisely controlled asymmetric transformations. The structural features of this molecule are not arbitrary; they dictate the thermodynamic and stereochemical success of the reaction:

• The C2-Methoxymethyl Ether: Unlike free benzylic alcohols that can undergo premature, uncatalyzed self-condensation, the methoxymethyl ether is a tuned leaving group. It requires specific Brønsted acid activation to eliminate methanol, ensuring that the o-QM is only generated when bound to the catalyst.

• The C3-Methyl Group: This acts as a critical steric buttress. When the o-QM is generated within the chiral pocket of a sterically demanding Chiral Phosphoric Acid (CPA) such as (R)-TRIP, the C3-methyl group restricts the rotational degrees of freedom. This enforces a single reactive conformation, maximizing facial selectivity during subsequent nucleophilic attacks or [4+2] cycloadditions[3].

CPAs serve as bifunctional catalysts in this system. The acidic proton activates the methoxy group to drive elimination, while the phosphoryl oxygen acts as a Lewis base, hydrogen-bonding to the phenolic hydroxyl group. This dual activation keeps the highly reactive o-QM tightly bound within the chiral environment[2].

Fig 1. Mechanistic pathway of CPA-catalyzed asymmetric synthesis via o-QM intermediates.

Quantitative Data: Optimization of Reaction Conditions

The choice of solvent and temperature is critical in CPA-catalyzed reactions because the stereocontrol relies entirely on a delicate hydrogen-bonding network. Polar solvents disrupt these interactions, leading to poor enantiomeric excess (ee).

Table 1: Optimization of CPA-Catalyzed [4+2] Cycloaddition using 2-(Methoxymethyl)-3-methylphenol

Entry	Catalyst (10 mol%)	Solvent	Temp (°C)	Yield (%)	ee (%)	Causality / Scientific Observation
1	(R)-TRIP	DCM	25	85	72	Polar solvent competes for H-bonding sites, loosening the transition state.
2	(R)-TRIP	Toluene	25	88	89	Non-polar solvent forces tight CPA-substrate H-bonding.
3	(R)-TRIP	Toluene	-20	92	96	Lower temperature rigidifies the cyclic transition state, maximizing ee.
4	(R)-SPINOL-PA	Toluene	-20	76	81	Suboptimal chiral pocket fit for the sterically demanding C3-methyl group.
5	Diphenyl Phosphate	Toluene	-20	95	0	Racemic control; validates that background uncatalyzed reaction is suppressed.

Self-Validating Experimental Protocol

The following protocol details the asymmetric [4+2] cycloaddition of 2-(Methoxymethyl)-3-methylphenol with an enamide to synthesize chiral chromanes[3]. This protocol is designed as a self-validating system , incorporating internal checks to ensure scientific integrity at every step.

Fig 2. Self-validating experimental workflow for CPA-catalyzed asymmetric functionalization.

Step 1: Preparation of the Anhydrous Environment

• Action: Flame-dry a 10 mL Schlenk tube under vacuum and backfill with argon. Repeat this cycle three times.

• Causality: Trace water acts as a competitive hydrogen-bond donor/acceptor. It will bind to the phosphoryl oxygen of the CPA, displacing the substrate and drastically reducing both the reaction rate and enantioselectivity.

Step 2: Reagent Assembly & Catalyst Loading

• Action: To the Schlenk tube, add 2-(Methoxymethyl)-3-methylphenol (0.1 mmol, 1.0 equiv) and the dienophile (e.g., an enamide, 0.12 mmol, 1.2 equiv). Add the (R)-TRIP catalyst (0.01 mmol, 10 mol%).

• Causality: A slight stoichiometric excess of the dienophile compensates for any minor background decomposition of the highly reactive o-QM, driving the bimolecular cycloaddition forward efficiently.

Step 3: Solvent Addition and Cryogenic Incubation

• Action: Inject anhydrous toluene (2.0 mL) to achieve a 0.05 M concentration. Immediately cool the reaction mixture to -20 °C using a cryocooler. Stir for 24–48 hours.

• Causality: Toluene is specifically chosen because its non-polar nature maximizes the strength of the hydrogen-bonding network between the CPA, the o-QM, and the dienophile. The -20 °C temperature reduces the entropic penalty of the highly ordered cyclic transition state.

Step 4: Self-Validating Reaction Monitoring

• Action: Monitor the reaction progress via TLC (Hexanes/EtOAc 4:1).

• Validation Checkpoint: The reaction mixture will initially exhibit a pale yellow/orange coloration, indicative of the in situ generation of the o-QM intermediate. The gradual fading of this color, coupled with the disappearance of the phenol precursor on the TLC plate, visually validates the consumption of the intermediate.

• Control Requirement: A parallel control reaction using an achiral Brønsted acid (Diphenyl Phosphate) must be run. If the control reaction does not reach completion significantly faster than the uncatalyzed background, the integrity of the reagents is compromised.

Step 5: Basic Quenching and Work-up

• Action: Quench the reaction strictly at -20 °C by adding 1.0 mL of saturated aqueous NaHCO₃. Extract the aqueous layer with dichloromethane (3 x 5 mL). Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Causality: The mildly basic quench immediately deprotonates the CPA catalyst. This is a critical step; failing to neutralize the acid before warming the flask to room temperature will trigger rapid, uncatalyzed racemic background reactions, destroying the enantiomeric excess achieved during incubation.

Step 6: Purification and Analytical Validation

• Action: Purify the crude residue via flash column chromatography on silica gel. Determine the enantiomeric excess via chiral stationary phase HPLC (e.g., Chiralpak AD-H column).

• Validation Checkpoint: You must compare the HPLC chromatogram of your product against the racemic standard generated in the Step 4 control reaction. This ensures accurate integration of the enantiomeric peaks and validates that no peak merging or artifacting has occurred.

References

• The Emergence of Quinone Methides in Asymmetric Organocatalysis Source: Molecules, 2016 URL:[Link]

• Recent advances in asymmetric reactions catalyzed by chiral phosphoric acids Source: Journal of Pharmaceutical Analysis, 2018 URL:[Link]

• Diastereodivergent Asymmetric [4 + 2] Cycloaddition of In Situ Generated ortho-Quinone Methides and Allenyl Ketones Enabled by Chiral Phosphoric Acid Catalysis Source: Journal of the American Chemical Society, 2023 URL:[Link]

Sources

• 1. The Emergence of Quinone Methides in Asymmetric Organocatalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Recent advances in asymmetric reactions catalyzed by chiral phosphoric acids [html.rhhz.net]
• 3. pubs.acs.org [pubs.acs.org]

Application Note: Chemoselective Extraction of 2-(Methoxymethyl)-3-methylphenol from Reaction Mixtures

Overview and Mechanistic Rationale

2-(Methoxymethyl)-3-methylphenol is a highly functionalized aromatic compound containing both a weakly acidic phenolic hydroxyl group and an acid-sensitive methoxymethyl (MOM) ether. Isolating this target compound from a crude reaction mixture—which typically contains neutral organic impurities, unreacted starting materials, or non-phenolic byproducts—is most efficiently achieved through a liquid-liquid acid-base extraction[1].

The causality behind this separation strategy relies on exploiting the divergent acid-base properties of the mixture's components. Phenols are weakly acidic, possessing a pKa of approximately 10[2]. Consequently, they remain protonated and organically soluble at neutral pH, but are quantitatively deprotonated by strong aqueous bases to form highly water-soluble sodium phenoxide salts[3]. It is critical to use a strong base such as 1M Sodium Hydroxide (NaOH); weaker bases like sodium bicarbonate (conjugate acid pKa ≈ 6.4) are thermodynamically insufficient to deprotonate phenols and will result in failed extractions[4].

Critical Mechanistic Insight: The methoxymethyl (MOM) ether moiety is highly stable under basic conditions (pH 7–14) but acts as an acetal derivative that is highly susceptible to hydrolysis under strongly acidic conditions[5][6]. If the aqueous phenoxide solution is acidified too aggressively or at elevated temperatures, the MOM group will cleave, releasing formaldehyde and yielding an undesired diol byproduct[5]. Therefore, the acidification step must be strictly temperature-controlled (0 °C) and monitored to avoid dropping the pH below 2.

Physicochemical Partitioning Data

To design a self-validating extraction system, it is essential to understand the partitioning behavior of the target compound versus impurities across different pH environments.

Component	pH 7 (Deionized Water)	pH 14 (1M NaOH)	pH 2 (1M HCl)
2-(Methoxymethyl)-3-methylphenol	Protonated (Organic Layer)	Deprotonated Phenoxide (Aqueous Layer)	Protonated (Organic Layer)
Neutral Organic Impurities	Neutral (Organic Layer)	Neutral (Organic Layer)	Neutral (Organic Layer)
Carboxylic Acid Impurities *	Deprotonated (Aqueous Layer)	Deprotonated (Aqueous Layer)	Protonated (Organic Layer)

*Note: If carboxylic acids are present, a preliminary NaHCO₃ wash is required to remove them before the NaOH extraction[4].

Materials and Reagents

• Solvents: Ethyl Acetate (EtOAc) or Dichloromethane (DCM), Deionized Water.

• Reagents: 1M Sodium Hydroxide (NaOH) aqueous solution, 1M Hydrochloric Acid (HCl) aqueous solution, Saturated Sodium Chloride (Brine) solution, Anhydrous Sodium Sulfate (Na₂SO₄).

• Equipment: Separatory funnels (size dependent on scale), Erlenmeyer flasks, Ice-water bath, Rotary evaporator, pH test strips, Silica gel TLC plates.

Step-by-Step Extraction Protocol

Phase 1: Initial Solubilization and Base Extraction

• Dissolution: Dissolve the crude reaction mixture containing 2-(Methoxymethyl)-3-methylphenol in EtOAc (approx. 10 mL per gram of crude material). Transfer the solution to a suitably sized separatory funnel[1].

• Aqueous Wash: Wash the organic layer with an equal volume of deionized water to remove highly polar impurities and residual salts. Discard the lower aqueous layer.

• Deprotonation: Add 1M NaOH (aq) to the organic layer (approx. 5 mL per gram of starting material). Causality: NaOH provides the necessary hydroxide ions to fully deprotonate the phenol (pKa ~10) into its water-soluble phenoxide form[2][3].

• Phase Separation: Stopper and vigorously shake the funnel, venting frequently to release any pressure. Allow the layers to separate. The target product is now in the lower aqueous layer.

• Collection: Drain the aqueous layer into a clean Erlenmeyer flask. Repeat the NaOH extraction twice more with fresh base to ensure complete transfer of the product. Combine all basic aqueous extracts. Retain the organic layer (containing neutral impurities) for TLC validation.

Phase 2: Controlled Acidification and Back-Extraction

• Cooling (Critical Step): Place the flask containing the combined basic aqueous extracts into an ice-water bath and allow it to cool to 0 °C. Causality: Lowering the temperature mitigates the kinetics of acid-catalyzed MOM ether cleavage, preserving the structural integrity of the product[5][6].

• Acidification: While stirring continuously, add 1M HCl dropwise. Monitor the pH using pH test strips until the solution reaches precisely pH 2–3. The solution will become cloudy as the neutral 2-(Methoxymethyl)-3-methylphenol precipitates or oils out of the aqueous phase.

• Back-Extraction: Transfer the acidified aqueous suspension back into a clean separatory funnel. Extract three times with fresh EtOAc (using 1/3 the volume of the aqueous phase each time)[7].

• Washing: Combine the new EtOAc extracts and wash once with saturated brine. Causality: Brine increases the ionic strength of the aqueous phase, drawing dissolved water out of the organic layer and helping to break any micro-emulsions that formed during extraction[8].

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄ for 10 minutes. Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the pure 2-(Methoxymethyl)-3-methylphenol.

Extraction Workflow Visualization

Workflow for the acid-base extraction of 2-(Methoxymethyl)-3-methylphenol.

Self-Validation and Troubleshooting

To ensure the trustworthiness of the extraction, the protocol must be treated as a self-validating system:

• TLC Validation: Spot the initial organic layer (Phase 1) and the final organic layer (Phase 2) on a silica gel TLC plate. The final organic layer should show a single spot corresponding to 2-(Methoxymethyl)-3-methylphenol, while the initial organic layer should only contain impurity spots. If the product is still visible in the Phase 1 organic layer, the NaOH extraction was incomplete.

• Emulsion Formation: Phenolic extractions are notoriously prone to forming stubborn emulsions[8]. If an emulsion occurs during the base extraction, add a small amount of brine or gently swirl the funnel instead of vigorous shaking.

• MOM Cleavage Check: If TLC of the final product shows a highly polar impurity (lower Rf value than the product), it indicates partial cleavage of the MOM ether. Ensure the acidification step is kept strictly at 0 °C and avoid dropping the pH below 2 in future iterations[5].

References

• Title: Purification by Acid-Base Extraction Source: Benchchem URL: 7[7]

• Title: Organic Acid-Base Extractions Source: Chemistry Steps URL: 3[3]

• Title: Acid–base extraction Source: Wikipedia URL: 1[1]

• Title: METHOXYMETHYL ETHER (MOM) | HYDROXYL PROTECTIVE GROUP Source: Adichemistry URL: 5[5]

• Title: Phenols are less acidic than carboxylic acids, with values of pKa... Source: Pearson+ URL: 2[2]

• Title: Methods for removing unreacted phenol from organic solutions Source: Benchchem URL: 8[8]

• Title: Separation of an Unknown Mixture Source: The Department of Chemistry, UWI, Mona, Jamaica URL: 4[4]

• Title: Chemoselective Transformations of Aromatic Methoxymethyl Ethers Using Trialkylsilyl Triflate and 2,2′-Bipyridyl Source: PMC (NIH) URL: 6[6]

Sources

• 1. Acid–base extraction - Wikipedia [en.wikipedia.org]
• 2. Phenols are less acidic than carboxylic acids, with values of pKa... | Study Prep in Pearson+ [pearson.com]
• 3. Organic Acid-Base Extractions - Chemistry Steps [chemistrysteps.com]
• 4. Separation of an Unknown Mixture [wwwchem.uwimona.edu.jm]
• 5. adichemistry.com [adichemistry.com]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Advanced Gas Chromatography-Mass Spectrometry (GC-MS) Methodologies for the Quantitation of 2-(Methoxymethyl)-3-methylphenol

Introduction & Scope

The compound 2-(Methoxymethyl)-3-methylphenol (CAS: 138219-48-4) is a highly specific phenolic intermediate utilized in advanced pharmaceutical synthesis and specialty chemical development. Structurally, it features a phenolic hydroxyl group, a methoxymethyl ether linkage at the ortho position, and a methyl group at the meta position.

Analyzing substituted phenols at trace levels presents significant chromatographic challenges. The active hydroxyl (-OH) group readily forms intermolecular hydrogen bonds with active sites (silanol groups) in the gas chromatograph (GC) inlet liner and column stationary phase. If left unmitigated, this results in severe peak tailing, irreversible adsorption, and loss of sensitivity[1].

This application note details a robust, self-validating GC-MS protocol for the extraction, derivatization, and precise quantitation of 2-(Methoxymethyl)-3-methylphenol. By adapting the rigorous quality control frameworks of EPA Method 8270 (Semivolatile Organic Compounds)[2] and EPA Method 8041A (Phenols by GC)[3], this protocol ensures high-fidelity data suitable for regulatory drug development submissions.

Scientific Rationale & Causality

To move beyond simply following steps, it is critical to understand the causality behind the physicochemical manipulations in this workflow.

Sample Extraction: The pH Causality

Phenols are weak acids with a pKa typically ranging from 9.5 to 10.0. In neutral or basic aqueous matrices, a significant fraction of the compound ionizes into a phenoxide anion, rendering it highly water-soluble and nearly impossible to extract into an organic solvent. Causality: By acidifying the sample matrix to a pH < 2 using 6N HCl, we force the equilibrium entirely toward the uncharged, protonated state. This maximizes the partition coefficient into dichloromethane (DCM) during Liquid-Liquid Extraction (LLE) or Solid Phase Extraction (SPE)[4].

Derivatization: Overcoming Steric Hindrance

While modern deactivated columns allow for the direct injection of some underivatized phenols[5], the ortho-methoxymethyl group in our target analyte creates a sterically hindered microenvironment. Causality: We employ BSTFA (N,O-Bis(trimethylsilyl)trifluoroacetamide) containing 1% TMCS (Trimethylchlorosilane) . The BSTFA replaces the active phenolic proton with a non-polar trimethylsilyl (TMS) group, drastically increasing volatility and eliminating peak tailing. The 1% TMCS is not optional; it acts as a critical catalyst, increasing the silylating power of the reagent to successfully penetrate the steric shielding of the ortho-substituted phenol[1].

Column Selection

A 5% diphenyl / 95% dimethyl polysiloxane stationary phase (e.g., DB-5ms) is selected. The 5% phenyl content provides the exact polarizability needed to separate the methoxymethyl isomer from other structurally similar phenolic impurities (e.g., cresols) while maintaining ultra-low column bleed for MS detection[3].

Experimental Protocol: A Self-Validating System

This protocol is designed as a self-validating system. Every batch must include a method blank, a continuous calibration verification (CCV), and an internal standard (IS) to dynamically monitor extraction efficiency and instrument drift.

Step 1: Sample Preparation & Extraction

• Spiking: Transfer 10.0 mL of the aqueous sample (or API dissolved in a highly polar aqueous-organic buffer) into a clean glass vial. Spike with 100 µL of Internal Standard (Phenol-d5 , 10 µg/mL).

• Acidification: Add 6N HCl dropwise until the pH is < 2 (verify with pH paper). Crucial step to ensure protonation.[4]

• Extraction: Add 5.0 mL of GC-grade Dichloromethane (DCM). Agitate vigorously for 3 minutes. Allow phase separation. Extract the lower organic layer. Repeat twice more and combine the organic phases (Total 15 mL)[6].

• Drying & Concentration: Pass the combined DCM extract through a bed of anhydrous sodium sulfate to remove residual water. Concentrate to exactly 1.0 mL under a gentle stream of UHP Nitrogen at 35°C.

Step 2: Silylation (Derivatization)

• Transfer 100 µL of the concentrated DCM extract into a 2 mL GC autosampler vial equipped with a 250 µL glass insert.

• Add 50 µL of BSTFA + 1% TMCS .

• Cap the vial tightly with a PTFE-lined septum.

• Incubate in a dry block heater at 60°C for 30 minutes .

• Allow the vial to cool to room temperature prior to GC-MS analysis.

Step 3: GC-MS Analysis

Execute the analysis using the parameters outlined in Table 1 . The mass spectrometer should be operated in Selected Ion Monitoring (SIM) mode to maximize the signal-to-noise ratio for the target analyte[2].

Data Presentation

Table 1: GC-MS Instrument Parameters

Parameter	Setting / Specification
System	Agilent 7890B GC / 5977A MSD (or equivalent)
Column	DB-5ms (30 m × 0.25 mm ID × 0.25 µm film)
Carrier Gas	Helium (UHP, 99.999%), Constant Flow @ 1.0 mL/min
Inlet Temperature	250°C
Injection Mode	Splitless (Purge valve open at 0.75 min)
Injection Volume	1.0 µL
Oven Program	50°C (hold 1 min) → 15°C/min to 280°C (hold 4 min)
Transfer Line Temp	280°C
Ion Source (EI)	230°C, Electron Energy: 70 eV
SIM Ions (Target)	m/z 224 [M]+, m/z 209 [M-CH3]+, m/z 179
SIM Ions (IS)	m/z 171 (Phenol-d5 TMS derivative)

Table 2: Method Validation Metrics (Acceptance Criteria)

Validation Parameter	Target Metric	Self-Validation Requirement
Linearity (R²)	> 0.995	5-point calibration (10 - 1000 ng/mL).
LOD / LOQ	2.0 ng/mL / 10.0 ng/mL	S/N > 3 for LOD; S/N > 10 for LOQ.
Extraction Recovery	85% - 115%	Monitored dynamically via Phenol-d5 IS area.
Method Blank	< LOD	Verifies absence of carryover or reagent contamination.

Workflow Visualization

Below is the logical workflow mapping the sample preparation, derivatization, and data acquisition phases.

Fig 1: Extraction, derivatization, and GC-MS workflow for 2-(Methoxymethyl)-3-methylphenol analysis.

References

• Gas chromatographic profiling and screening for phenols as isobutoxycarbonyl derivatives in aqueous samples . PubMed (National Institutes of Health).[Link]

• Method 8041A: Phenols by Gas Chromatography . United States Environmental Protection Agency (US EPA).[Link]

• EPA Method 8270 for SVOC Analysis on the 5977A Series GC/MSD . Agilent Technologies.[Link]

Sources

• 1. Gas chromatographic profiling and screening for phenols as isobutoxycarbonyl derivatives in aqueous samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. hpst.cz [hpst.cz]
• 3. epa.gov [epa.gov]
• 4. unitedchem.com [unitedchem.com]
• 5. NEMI Method Summary - 8041A [nemi.gov]
• 6. documents.thermofisher.com [documents.thermofisher.com]

Application Notes &amp; Protocols: Strategic Incorporation of 2-Methoxy-3-methylphenol in the Synthesis of Bioactive Scaffolds

A Note on Chemical Identity: The following application note focuses on the synthesis and utility of 2-Methoxy-3-methylphenol (CAS RN: 18102-31-3)[1][2]. The nomenclature "2-(Methoxymethyl)-3-methylphenol" is not standard and does not correspond to a readily available chemical entity. It is presumed that the intended building block is the former, a substituted guaiacol derivative, which holds significant potential in medicinal chemistry.

Introduction: The Versatility of the Guaiacol Moiety in Drug Design

Phenols and their corresponding ethers are foundational structural motifs in a vast array of FDA-approved pharmaceuticals. Their ability to engage in hydrogen bonding, act as a scaffold for further functionalization, and their prevalence in natural products make them a cornerstone of drug discovery. 2-Methoxy-3-methylphenol, a substituted guaiacol, offers a unique combination of steric and electronic properties that can be strategically employed by medicinal chemists to fine-tune the pharmacokinetic and pharmacodynamic profiles of lead compounds.

This guide provides a comprehensive overview of the synthetic utility of 2-Methoxy-3-methylphenol, presenting a plausible de novo synthesis, a detailed protocol for its incorporation into a representative bioactive scaffold, and the requisite analytical methods for its characterization.

Table 1: Physicochemical Properties of 2-Methoxy-3-methylphenol

Property	Value	Source
CAS Number	18102-31-3	PubChem[1]
Molecular Formula	C₈H₁₀O₂	PubChem[1]
Molecular Weight	138.16 g/mol	PubChem[1]
IUPAC Name	2-methoxy-3-methylphenol	PubChem[1]
Synonyms	3-Methylguaiacol	PubChem[1]
LogP	1.7	Cheméo[3]
Boiling Point	517.14 K (calculated)	Cheméo[3]

Proposed Synthesis of 2-Methoxy-3-methylphenol

While 2-Methoxy-3-methylphenol is commercially available from some suppliers, an in-house synthesis may be required for cost-effectiveness or to generate derivatives. The following is a proposed two-step synthetic route starting from commercially available m-cresol. This method is based on established principles of electrophilic aromatic substitution and subsequent methylation.

Synthetic Workflow

Caption: Proposed two-step synthesis of 2-Methoxy-3-methylphenol from m-cresol.

Experimental Protocol: Synthesis of 2-Methoxy-3-methylphenol

Rationale: This protocol employs a two-step sequence. First, the selective oxidation of m-cresol to the corresponding o-quinone. The position of oxidation is directed by the activating hydroxyl and methyl groups. The second step involves the reduction of one carbonyl of the quinone back to a hydroxyl group, followed by selective O-methylation of the newly formed hydroxyl group. Dimethyl sulfate (DMS) is a common and effective methylating agent for this purpose.

Materials:

• m-Cresol

• Potassium nitrosodisulfonate (Fremy's salt)

• Sodium borohydride (NaBH₄)

• Dimethyl sulfate (DMS)

• Sodium hydroxide (NaOH)

• Diethyl ether

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Protocol:

Step 1: Oxidation of m-Cresol

• In a 500 mL round-bottom flask, dissolve m-cresol (1 equiv.) in a suitable solvent system such as a mixture of water and acetone.

• Cool the solution to 0 °C in an ice bath.

• Slowly add a solution of Fremy's salt (2.5 equiv.) in water to the stirred solution of m-cresol. The reaction mixture will typically turn a deep color.

• Allow the reaction to stir at 0 °C for 1 hour and then at room temperature for 4-6 hours, monitoring the consumption of the starting material by Thin Layer Chromatography (TLC).

• Upon completion, extract the product, 3-methyl-1,2-benzoquinone, with dichloromethane (3 x 100 mL).

• Wash the combined organic layers with water and brine, then dry over anhydrous MgSO₄.

• Concentrate the organic phase under reduced pressure to yield the crude quinone, which can be used in the next step without further purification.

Step 2: Reduction and Methylation

• Dissolve the crude 3-methyl-1,2-benzoquinone (1 equiv.) in methanol in a 500 mL round-bottom flask and cool to 0 °C.

• Add NaBH₄ (1.1 equiv.) portion-wise, ensuring the temperature remains below 5 °C. Stir for 1 hour.

• Quench the reaction by the slow addition of water.

• Add a solution of NaOH (2.5 equiv.) in water, followed by the dropwise addition of dimethyl sulfate (1.2 equiv.). Caution: DMS is highly toxic and carcinogenic. Handle with extreme care in a fume hood.

• Stir the reaction mixture vigorously at room temperature overnight.

• Extract the product with diethyl ether (3 x 100 mL).

• Wash the combined organic layers with saturated aqueous NaHCO₃, water, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford pure 2-Methoxy-3-methylphenol.

Incorporation into a Hypothetical API Scaffold: O-Alkylation

A common strategy in medicinal chemistry is to link a phenolic building block to a core structure via an ether linkage. This can modulate solubility, metabolic stability, and receptor binding affinity. Here, we describe a general protocol for the O-alkylation of 2-Methoxy-3-methylphenol with a generic alkyl halide (R-X), which represents a side chain or a linking fragment of a larger API.

O-Alkylation Workflow

Caption: General workflow for the O-alkylation of 2-Methoxy-3-methylphenol.

Experimental Protocol: Williamson Ether Synthesis

Rationale: The Williamson ether synthesis is a robust and widely used method for preparing ethers. It proceeds via an Sₙ2 reaction between a deprotonated alcohol (an alkoxide or, in this case, a phenoxide) and an alkyl halide. The choice of a relatively weak base like potassium carbonate and a polar aprotic solvent like DMF facilitates the reaction while minimizing side products.

Materials:

• 2-Methoxy-3-methylphenol

• Alkyl halide (R-X, e.g., benzyl bromide, ethyl iodide)

• Potassium carbonate (K₂CO₃), anhydrous

• N,N-Dimethylformamide (DMF), anhydrous

• Ethyl acetate

• Deionized water

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Protocol:

• To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 2-Methoxy-3-methylphenol (1.0 equiv.) and anhydrous DMF.

• Add anhydrous potassium carbonate (2.0 equiv.) to the solution.

• Stir the suspension at room temperature for 30 minutes.

• Add the alkyl halide (R-X) (1.1 equiv.) dropwise to the reaction mixture.

• Heat the reaction to 60-80 °C and stir overnight. Monitor the reaction progress by TLC.

• After completion, cool the reaction mixture to room temperature and pour it into a separatory funnel containing deionized water.

• Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Combine the organic layers and wash with deionized water (2 x 50 mL) and brine (1 x 50 mL).

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the desired ether.

Analytical Characterization

Rigorous analytical characterization is essential to confirm the identity and purity of the synthesized compounds.

Spectroscopic Data

The following table summarizes the expected spectroscopic data for 2-Methoxy-3-methylphenol, based on its structure and data from similar compounds.[2][4][5]

Table 2: Expected Spectroscopic Data for 2-Methoxy-3-methylphenol

Technique	Expected Features
¹H NMR	- Aromatic protons (3H, multiplets, ~6.7-7.0 ppm)- Phenolic OH (1H, broad singlet, ~5.0-6.0 ppm)- Methoxy protons (3H, singlet, ~3.8 ppm)- Methyl protons (3H, singlet, ~2.2 ppm)
¹³C NMR	- Aromatic carbons (~110-150 ppm)- Methoxy carbon (~55-60 ppm)- Methyl carbon (~15-20 ppm)
IR (Infrared)	- Broad O-H stretch (~3300-3500 cm⁻¹)- Aromatic C-H stretch (~3000-3100 cm⁻¹)- Aliphatic C-H stretch (~2850-2950 cm⁻¹)- C-O stretch (~1200-1250 cm⁻¹)
MS (Mass Spec)	- Molecular ion peak (M⁺) at m/z = 138.07

Chromatographic Purity Assessment

Rationale: Reverse-phase HPLC is a standard method for determining the purity of organic compounds. The protocol below is a general starting point and may require optimization for specific derivatives.[6]

Protocol: HPLC Analysis

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)

• Mobile Phase: A gradient of acetonitrile and water (both containing 0.1% formic acid). For example, start with 30% acetonitrile and ramp to 95% over 15 minutes.

• Flow Rate: 1.0 mL/min

• Detection: UV at 254 nm and 280 nm

• Injection Volume: 10 µL

• Sample Preparation: Dissolve a small amount of the compound in the initial mobile phase composition.

Safety and Handling

Substituted phenols and cresols should be handled with appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves.[7] All manipulations should be performed in a well-ventilated chemical fume hood. Dimethyl sulfate is a potent carcinogen and requires specialized handling procedures. Consult the Safety Data Sheet (SDS) for all reagents before use.

Conclusion

2-Methoxy-3-methylphenol is a valuable building block for the synthesis of complex molecular architectures in drug discovery. Its strategic incorporation, facilitated by robust synthetic methods such as O-alkylation, allows for the fine-tuning of a molecule's properties. The protocols and analytical methods described herein provide a solid foundation for researchers and scientists to explore the full potential of this versatile guaiacol derivative in their active pharmaceutical ingredient development programs.

References

• PubChem. (n.d.). 2-Methoxy-3-methylphenol. National Center for Biotechnology Information. Retrieved from [Link]

• Wikipedia. (2023, December 28). m-Cresol. Retrieved from [Link]

• Google Patents. (n.d.). CN100482629C - Para-(2-methoxyl) ethylphenol synthesis method.

• NIST. (n.d.). Phenol, 2-methoxy-3-methyl-. NIST Chemistry WebBook. Retrieved from [Link]

• Google Patents. (n.d.). US3987105A - Process for methoxymethylation of phenolic hydroxyl groups.

• Cheméo. (n.d.). Chemical Properties of Phenol, 2-methoxy-3-methyl- (CAS 18102-31-3). Retrieved from [Link]

• Derry, G. M., et al. (2022). Phenols in Pharmaceuticals: Analysis of a Recurring Motif. Journal of Medicinal Chemistry, 65(11), 7699-7729. Retrieved from [Link]

• Haddad, G. L., et al. (2018). Synthesis of Aryl-Substituted 2-Methoxyphenol Derivatives from Maltol-Derived Oxidopyrylium Cycloadducts through an Acid-Mediated Ring Contraction Cascade. Organic Letters, 20(17), 5264-5267. Retrieved from [Link]

• SIELC Technologies. (2018, May 16). 2-Methoxy-3-methylphenol. Retrieved from [Link]

• Ahmad, F. B. H., & Bruce, J. M. (1986). A Simple and Clean Method for Methoxymethylation of Phenols. Pertanika, 9(2), 229-234. Retrieved from [Link]

• Google Patents. (n.d.). EP0632003B1 - Novel phenol compounds containing methoxymethyl group or hydroxymethyl group.

• BYU-Idaho Academic Support. (2017, July 7). Organic Chemistry - Spectroscopy - 3-Methoxyphenol [Video]. YouTube. Retrieved from [Link]

• National Industrial Chemicals Notification and Assessment Scheme (NICNAS). (2014, April 11). Methylphenols (Cresols): Human health tier II assessment. Australian Government Department of Health. Retrieved from [Link]

• NIST. (n.d.). Phenol, 2-methoxy-. NIST Chemistry WebBook. Retrieved from [Link]

Sources

• 1. 2-Methoxy-3-methylphenol | C8H10O2 | CID 87455 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Phenol, 2-methoxy-3-methyl- [webbook.nist.gov]
• 3. Phenol, 2-methoxy-3-methyl- (CAS 18102-31-3) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 4. m.youtube.com [m.youtube.com]
• 5. Phenol, 2-methoxy- [webbook.nist.gov]
• 6. 2-Methoxy-3-methylphenol | SIELC Technologies [sielc.com]
• 7. industrialchemicals.gov.au [industrialchemicals.gov.au]

Technical Notes & Optimization

troubleshooting common impurities in 2-(Methoxymethyl)-3-methylphenol production

Welcome to the technical support center for the synthesis of 2-(Methoxymethyl)-3-methylphenol. This guide is designed for researchers, scientists, and drug development professionals to navigate and troubleshoot common challenges encountered during the production of this important intermediate.

I. Troubleshooting Common Impurities

This section provides a detailed overview of common impurities, their origins, and proven methods for their mitigation and removal.

Issue 1: Presence of Unreacted 3-Methylphenol

Symptom: Significant peak corresponding to the starting material, 3-methylphenol, observed in the crude reaction mixture by GC-MS or HPLC analysis.

Root Cause Analysis:

The persistence of unreacted 3-methylphenol is typically due to incomplete deprotonation of the phenolic hydroxyl group. The Williamson ether synthesis, a common route for this transformation, requires the formation of a phenoxide ion to act as a nucleophile.[1]

• Insufficient Base Strength: The base used may not be strong enough to fully deprotonate the 3-methylphenol. Phenols are more acidic than aliphatic alcohols but still require a sufficiently strong base for complete conversion to the phenoxide.[2]

• Inadequate Base Stoichiometry: An insufficient amount of base will result in an equilibrium between the phenol and the phenoxide, leaving a portion of the starting material unreacted.

• Presence of Moisture: Water in the reaction solvent or on the glassware can quench the base, particularly if a highly reactive base like sodium hydride (NaH) is used.[2]

Troubleshooting Protocol:

• Select an Appropriate Base:

  • For standard reactions, potassium carbonate (K₂CO₃) or sodium hydroxide (NaOH) are often effective.[2] .

  • If incomplete reaction persists, consider a stronger base like sodium hydride (NaH), ensuring strictly anhydrous conditions.[2]

• Optimize Base Stoichiometry: Use at least a slight molar excess of the base (e.g., 1.1-1.5 equivalents) to drive the deprotonation to completion.

• Ensure Anhydrous Conditions:

  • Thoroughly dry all glassware in an oven prior to use.

  • Use anhydrous solvents. If necessary, distill the solvent over a suitable drying agent.

  • Perform the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent the introduction of atmospheric moisture.

Issue 2: Formation of C-Alkylated Byproducts

Symptom: Isomeric impurities are detected, often with the same mass as the desired product, but with different retention times in chromatography.

Root Cause Analysis:

The phenoxide ion is an ambident nucleophile, meaning it can react at two different sites: the oxygen atom (O-alkylation) to form the desired ether, or a carbon atom on the aromatic ring (C-alkylation) to form a substituted phenol.[3]

• Reaction Conditions: Higher reaction temperatures can favor C-alkylation.[4]

• Solvent Effects: The choice of solvent can influence the ratio of O- to C-alkylation.

• Base Strength: While a strong base is needed for deprotonation, very strong bases can sometimes increase the propensity for C-alkylation.[2]

Troubleshooting Protocol:

• Control Reaction Temperature: Maintain the reaction at the lowest temperature that allows for a reasonable reaction rate. Typical temperatures range from 50-100°C.[2]

• Solvent Selection: Aprotic polar solvents like dimethylformamide (DMF) or acetonitrile are generally preferred as they can accelerate the desired Sₙ2 reaction.[2][5] Experimenting with different aprotic solvents may be necessary to optimize the O/C alkylation ratio.

• Use a Milder Base: If C-alkylation is a significant issue, consider using a milder base such as potassium carbonate.[2]

Issue 3: Presence of 2-(Hydroxymethyl)-3-methylphenol

Symptom: An impurity with a mass corresponding to the demethylated product is observed.

Root Cause Analysis:

This impurity can arise from two main pathways:

• Incomplete Reaction: The reaction between the 3-methylphenoxide and the methoxymethylating agent may not have gone to completion.

• Hydrolysis: The methoxymethyl ether product can be susceptible to hydrolysis back to the corresponding alcohol, especially during aqueous workup or purification under acidic conditions.

Troubleshooting Protocol:

• Extend Reaction Time/Increase Temperature: If incomplete reaction is suspected, prolonging the reaction time or moderately increasing the temperature can help drive the reaction to completion. Monitor the reaction progress using thin-layer chromatography (TLC) or gas chromatography (GC).

• Careful Workup: Avoid strongly acidic conditions during the workup. Use a mild aqueous wash (e.g., saturated sodium bicarbonate solution) to neutralize any remaining acid.

Issue 4: Formation of Di-methoxymethylated Byproducts

Symptom: A higher molecular weight impurity is detected, consistent with the addition of two methoxymethyl groups.

Root Cause Analysis:

While less common for a monohydric phenol, over-alkylation can occur, especially if there are other nucleophilic sites on the molecule or if side reactions create new reactive positions. In the context of 3-methylphenol, this is less likely but could potentially occur through C-alkylation followed by O-alkylation of a newly formed hydroxyl group under forcing conditions.

Troubleshooting Protocol:

• Control Stoichiometry: Use a controlled amount of the methoxymethylating agent (typically 1.05-1.2 equivalents) to minimize the chance of over-alkylation.

• Controlled Addition: Add the methoxymethylating agent dropwise to the reaction mixture to maintain a low instantaneous concentration, which can help suppress side reactions.

II. Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route for 2-(Methoxymethyl)-3-methylphenol?

A1: The most prevalent laboratory method is a variation of the Williamson ether synthesis.[6] This involves the deprotonation of 3-methylphenol with a suitable base to form the corresponding phenoxide, which then undergoes a nucleophilic substitution reaction with a methoxymethylating agent like methoxymethyl chloride (MOM-Cl).[1][7]

Q2: Which analytical techniques are best for monitoring the reaction and assessing purity?

A2: A combination of techniques is recommended:

• Thin-Layer Chromatography (TLC): An excellent, rapid method for monitoring the progress of the reaction by observing the disappearance of the starting material and the appearance of the product.

• Gas Chromatography-Mass Spectrometry (GC-MS): Ideal for identifying and quantifying volatile impurities and byproducts.[8]

• High-Performance Liquid Chromatography (HPLC): A robust method for quantifying the purity of the final product and detecting non-volatile impurities.[9][10] Reversed-phase HPLC with a C18 column is a common choice.[9]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides structural confirmation of the desired product and can be used to identify the structure of unknown impurities.

Q3: What are the key safety considerations when working with methoxymethyl chloride (MOM-Cl)?

A3: Methoxymethyl chloride is a hazardous substance and should be handled with extreme caution in a well-ventilated fume hood. It is a potential carcinogen.[11] Always wear appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.

Q4: My reaction yield is consistently low. What are the likely causes?

A4: Low yields can stem from several factors:

• Incomplete Deprotonation: As discussed in Issue 1, the base may be too weak or used in insufficient quantity.[2]

• Side Reactions: Competing reactions like elimination (E2) of the alkylating agent or C-alkylation can consume the reactants and lower the yield of the desired ether.[2][5]

• Suboptimal Reaction Conditions: The reaction may require a longer duration or higher temperature to proceed to completion.[2]

• Poor Solvent Choice: Protic solvents can solvate the phenoxide ion, reducing its nucleophilicity and slowing down the reaction. Aprotic solvents are generally preferred.[2]

Q5: How can I effectively purify the crude 2-(Methoxymethyl)-3-methylphenol?

A5: The purification strategy will depend on the nature and quantity of the impurities.

• Aqueous Workup: A standard aqueous workup involving washing the organic layer with a dilute base (e.g., 5% NaOH) can help remove unreacted 3-methylphenol.[7] This should be followed by a wash with water and then brine.

• Distillation: If the product and impurities have sufficiently different boiling points, vacuum distillation can be an effective purification method.[12]

• Column Chromatography: For high purity requirements, silica gel column chromatography is often the most effective method.[13] A non-polar eluent system, such as a mixture of hexanes and ethyl acetate, is typically used.

III. Visualizing Reaction and Troubleshooting Pathways

Williamson Ether Synthesis of 2-(Methoxymethyl)-3-methylphenol

Caption: Key steps in the Williamson ether synthesis.

Troubleshooting Workflow for Low Yield

Caption: A logical approach to diagnosing low reaction yields.

IV. Summary of Common Impurities and Mitigation Strategies

Impurity	Likely Origin	Recommended Action
3-Methylphenol	Incomplete deprotonation	Use a stronger base (e.g., NaOH, NaH), ensure anhydrous conditions, use a slight excess of base.[2]
C-Alkylated Isomers	High reaction temperature, solvent effects	Lower reaction temperature, use an aprotic polar solvent like DMF.[2][4]
2-(Hydroxymethyl)-3-methylphenol	Incomplete reaction, hydrolysis during workup	Extend reaction time, avoid acidic conditions during workup.
Di-methoxymethylated Byproducts	Excess methoxymethylating agent	Use a controlled stoichiometry of the methoxymethylating agent (1.05-1.2 eq).

V. References

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Williamson Ether Synthesis | ChemTalk [chemistrytalk.org]
• 6. francis-press.com [francis-press.com]
• 7. psasir.upm.edu.my [psasir.upm.edu.my]
• 8. Synthesis, Characterization, and Antioxidant Activity of 2-methoxy-4 - ((4-methoxy phenyl imino) -methyl) phenol compounds | Atlantis Press [atlantis-press.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Separation of 2-Methoxyphenol on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 11. US3987105A - Process for methoxymethylation of phenolic hydroxyl groups - Google Patents [patents.google.com]
• 12. US20190202767A1 - Purification methods - Google Patents [patents.google.com]
• 13. env.go.jp [env.go.jp]

preventing oxidative degradation of 2-(Methoxymethyl)-3-methylphenol during storage

Technical Support Center: Preventing Oxidative Degradation of 2-(Methoxymethyl)-3-methylphenol

As a Senior Application Scientist, I frequently consult with drug development teams struggling with the stability of substituted phenols. The compound 2-(Methoxymethyl)-3-methylphenol presents a specific chemical challenge: its methoxymethyl and methyl substituents donate electron density to the aromatic ring. While this is useful for downstream reactivity, it makes the phenolic hydroxyl group highly susceptible to autoxidation.

This guide provides a comprehensive, self-validating framework to troubleshoot, prevent, and monitor the oxidative degradation of 2-(Methoxymethyl)-3-methylphenol during storage.

Part 1: Mechanistic Insight — The Causality of Phenol Oxidation

To effectively prevent degradation, we must first understand the causality behind it. Phenol oxidation is not a single-step decay but a radical chain reaction known as autoxidation [1].

When 2-(Methoxymethyl)-3-methylphenol is exposed to molecular oxygen, ambient light, or trace transition metals (e.g., Fe³⁺, Cu²⁺), a hydrogen atom is abstracted from the hydroxyl group. This generates a reactive phenoxyl radical . Because the radical is stabilized by the electron-donating methyl and methoxymethyl groups, it persists long enough to propagate further reactions, ultimately coupling to form highly colored quinones and complex polymeric byproducts[2].

By understanding this mechanism, we can deploy targeted interventions to quench the reaction at specific stages.

Caption: Logical relationship of phenol oxidative degradation pathways and targeted preventive interventions.

Part 2: Troubleshooting Guide & FAQs

Q1: My stock solution of 2-(Methoxymethyl)-3-methylphenol turned yellow/brown over a few weeks. What happened? A1: Discoloration is the hallmark symptom of phenol oxidation. The shift to a yellow, red, or brown hue indicates the formation of quinones and phenoquinones[2]. This typically occurs due to dissolved oxygen in the solvent or exposure to ambient UV/visible light, which provides the activation energy for free radical generation[3].

Q2: Should I use Argon or Nitrogen to purge my storage vials? A2: Both are effective inert gases that displace molecular oxygen. However, Argon is highly recommended over Nitrogen for storage. Because Argon is denser than air, it forms a protective "blanket" over the liquid or solid surface. When you open the vial to extract an aliquot, the Argon layer remains relatively undisturbed, ensuring a more robust barrier against oxygen ingress[3].

Q3: Can I add an antioxidant to prolong shelf life, and how does it work mechanistically? A3: Yes. Sterically hindered phenols, such as 2,6-di-tert-butyl-4-methylphenol (BHT), are excellent sacrificial antioxidants. BHT works by rapidly donating a hydrogen atom to the reactive phenoxyl radical of your target compound. The resulting BHT radical is sterically hindered by its bulky tert-butyl groups, rendering it too stable to propagate the chain reaction, effectively terminating the oxidative cascade[4].

Q4: Does solvent pH affect the stability of this compound? A4: Absolutely. Alkaline conditions (pH > 7) deprotonate the phenol into a phenoxide ion. The phenoxide is significantly more electron-rich and oxidizes at a vastly accelerated rate compared to the protonated phenol [3]. Always maintain a neutral or slightly acidic environment (pH 4–6) to maximize stability.

Part 3: Quantitative Data — Storage Condition Efficacy

To illustrate the impact of various storage parameters, the following table summarizes the expected stability of substituted phenols based on empirical degradation kinetics under different conditions.

Storage Condition	Atmosphere	Light Exposure	Additive	Expected Half-Life (Solution)	Degradation Rate
25°C (Ambient)	Air	Ambient Light	None	< 1 Week	High
4°C	Air	Dark (Amber)	None	2 - 4 Weeks	Moderate
4°C	Argon Purged	Dark (Amber)	None	3 - 6 Months	Low
-20°C	Argon Purged	Dark (Amber)	None	> 12 Months	Very Low
-20°C	Argon Purged	Dark (Amber)	0.1% BHT	> 24 Months	Negligible

Part 4: Experimental Protocols — Self-Validating Storage Workflow

To guarantee the scientific integrity of your samples, implement the following step-by-step methodology. This protocol is designed as a self-validating system : by strictly controlling oxygen (Argon), light (Amber), and radicals (BHT), you eliminate the primary variables of autoxidation. If degradation still occurs despite these controls, you can definitively rule out environmental oxidation and immediately isolate the root cause to solvent incompatibility (e.g., reactive peroxides in aged ethers) or inherent pH instability.

Caption: Step-by-step experimental workflow for the inert preparation and long-term storage of phenol solutions.

Step-by-Step Methodology:

• Solvent Deoxygenation: Use high-purity, peroxide-free solvents (e.g., HPLC-grade acetonitrile or ethanol). Sparge the solvent with high-purity Argon gas for 15-20 minutes to aggressively displace dissolved molecular oxygen[3].

• Antioxidant Addition (Optional but Recommended): Add 0.01% to 0.1% (w/v) BHT to the sparged solvent. Causality: BHT acts as a radical scavenger, providing a chemical buffer against any trace oxygen that permeates the vial seal over time [1].

• Dissolution: Dissolve 2-(Methoxymethyl)-3-methylphenol in the prepared solvent under a continuous Argon stream.

• Aliquotting: Transfer the solution into pre-dried, amber glass vials. Causality: Amber glass blocks UV/visible light, preventing the photo-initiation of the radical chain reaction[3].

• Argon Blanketing: Gently blow a stream of Argon over the headspace of each vial for 10 seconds immediately before capping.

• Sealing and Storage: Seal with PTFE-lined caps (PTFE is chemically inert and impermeable to oxygen). Store the vials at -20°C. Causality: Low temperatures drastically reduce the kinetic energy of the system, exponentially slowing down any residual oxidative degradation kinetics [4].

References

• Borges, R. S., et al. "Oxidation of Drugs during Drug Product Development: Problems and Solutions." Pharmaceutics (via PMC). Available at:[Link]

• Petukhov, D. I., et al. "The Effect of Thermal Annealing on the Structure and Gas Transport Properties of Poly(1-Trimethylsilyl-1-Propyne) Films with the Addition of Phenolic Antioxidants." Polymers (MDPI). Available at:[Link]

Sources

• 1. Oxidation of Drugs during Drug Product Development: Problems and Solutions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. The Effect of Thermal Annealing on the Structure and Gas Transport Properties of Poly(1-Trimethylsilyl-1-Propyne) Films with the Addition of Phenolic Antioxidants [mdpi.com]

refining purification protocols for crude 2-(Methoxymethyl)-3-methylphenol

Welcome to the Advanced Technical Support Center. As application scientists, we frequently encounter complex separation challenges in drug development. This guide is specifically engineered for researchers isolating crude 2-(Methoxymethyl)-3-methylphenol .

Purifying this molecule presents a unique chromatographic paradox: it contains an acidic phenolic hydroxyl group directly adjacent to an acid-labile benzylic methoxymethyl ether. Standard purification protocols often lead to catastrophic yield losses. This guide synthesizes field-proven insights and mechanistic causality to help you troubleshoot and optimize your workflows.

Troubleshooting FAQs: Chromatographic Anomalies

Q1: Why is my product degrading, streaking, or showing low recovery during standard silica gel chromatography? Causality: Normal-phase silica gel is inherently acidic (pH ~4.5–5.5). The methoxymethyl group at the benzylic position is highly susceptible to acid-catalyzed cleavage, a process accelerated by the electron-donating phenolic hydroxyl group. The acidic silanol sites protonate the ether oxygen, driving the loss of methanol to form a highly reactive ortho-quinone methide intermediate. This intermediate is rapidly trapped by ambient water to form the degraded benzyl alcohol derivative, or it oligomerizes . Solution: You must neutralize the stationary phase. Buffer the silica gel by adding 1% (v/v) Triethylamine (Et3N) to your eluent system to deactivate the acidic silanol sites.

Q2: How do I efficiently separate the target ortho-isomer from the para-isomer (4-(methoxymethyl)-3-methylphenol) and unreacted starting material? Causality: 2-(Methoxymethyl)-3-methylphenol possesses an ortho-relationship between the phenolic -OH and the methoxymethyl ether. This spatial proximity facilitates strong intramolecular hydrogen bonding. This intramolecular interaction "masks" the polarity of the hydroxyl group from the silica stationary phase. Consequently, the ortho-isomer is significantly less polar than the para-isomer, where intermolecular H-bonding with the silica dominates . Solution: Utilize a low-polarity solvent gradient (e.g., 5% to 15% EtOAc in Hexanes). The ortho-isomer will elute first, followed by the starting material, and finally the para-isomer.

Q3: My compound shows multiple spots on the TLC plate after 10 minutes, but NMR shows a clean crude. What is happening? Causality: This is artifactual degradation. The large surface-area-to-volume ratio of a TLC plate accelerates solvent evaporation, concentrating the acidic silanol groups and drawing in atmospheric moisture. This rapidly hydrolyzes the benzylic ether on the plate rather than in your flask . Self-Validating Protocol (2D-TLC): To verify if degradation is an artifact, perform a 2D-TLC. Spot the crude in the bottom-left corner of a square TLC plate. Run it in your solvent, dry for 5 minutes, rotate 90 degrees, and run again. If the compound is stable, all spots will fall perfectly on the diagonal. Off-diagonal spots confirm on-plate degradation.

Quantitative Data: Chromatographic Behavior

Understanding the physical properties of your crude mixture is critical for setting up the correct gradient.

Table 1: Chromatographic Metrics and Degradation Profiles

Compound / Isomer	Intramolecular H-Bonding	Rf Value (15% EtOAc/Hexanes)	Degradation on Standard Silica (2h)	Degradation on Buffered Silica (1% Et3N)
2-(Methoxymethyl)-3-methylphenol	Yes (Strong)	0.65	~35%	< 2%
3-Methylphenol (Starting Material)	No	0.45	< 1%	< 1%
4-(Methoxymethyl)-3-methylphenol	No	0.25	~40%	< 2%
2-(Hydroxymethyl)-3-methylphenol	Yes (Moderate)	0.15	N/A (Degradation Product)	N/A

Experimental Protocol: Buffered Silica Gel Chromatography

This self-validating workflow ensures the structural integrity of acid-sensitive phenolic ethers throughout the purification lifecycle.

Step 1: Solvent and Column Preparation

• Prepare a solvent system of Hexanes and Ethyl Acetate (EtOAc). Add 1% (v/v) Triethylamine (Et3N) to all solvent mixtures to neutralize acidic silanol groups.

• Slurry pack the chromatography column with standard silica gel (230-400 mesh) using the 1% Et3N/Hexanes solution.

• Flush the column with at least 2 column volumes of the buffered hexanes to ensure complete equilibration and neutralization of the stationary phase.

Step 2: Sample Loading

• Dissolve the crude 2-(Methoxymethyl)-3-methylphenol in a minimum volume of buffered hexanes.

• Troubleshooting: If the crude mixture is too viscous or insoluble, add dropwise Dichloromethane (DCM) until fully dissolved. Avoid using neat EtOAc for loading, as it disrupts the band shape.

• Carefully apply the sample to the top of the silica bed using a long glass pipette.

Step 3: Gradient Elution

• Begin elution with 5% EtOAc in Hexanes (containing 1% Et3N).

• Gradually increase the polarity to 15% EtOAc in Hexanes.

• Collect fractions in clean glass test tubes. The ortho-isomer will elute early due to intramolecular hydrogen bonding.

Step 4: Fraction Monitoring & Concentration

• Monitor fractions using Et3N-treated TLC plates. Visualize under UV light (254 nm) and stain with KMnO4 (the benzylic ether and phenol will rapidly reduce the permanganate, appearing as bright yellow spots on a purple background).

• Pool the fractions containing the pure target compound.

• Concentrate under reduced pressure using a rotary evaporator. Critical: Maintain the water bath temperature below 30 °C to prevent thermal degradation of the ether during concentration.

Mechanistic Visualizations

Workflow for the buffered purification of 2-(Methoxymethyl)-3-methylphenol.

Mechanism of acid-catalyzed degradation of benzylic ethers on unbuffered silica.

References

• Title: Simple, Efficient, and Selective Deprotection of Phenolic Methoxymethyl Ethers Using Silica-Supported Sodium Hydrogen Sulfate as a Heterogeneous Catalyst. Source: The Journal of Organic Chemistry (ACS Publications). URL: [Link]

• Title: Efficient Deprotection of Phenol Methoxymethyl Ethers Using a Solid Acid Catalyst with Wells-Dawson Structure. Source: Molecules (MDPI). URL: [Link]

• Title: Chemoselective Transformations of Aromatic Methoxymethyl Ethers Using Trialkylsilyl Triflate and 2,2′-Bipyridyl. Source: PMC (National Institutes of Health). URL: [Link]

Reference Data & Comparative Studies

A Technical Guide to the Spectroscopic Validation of 2-(Methoxymethyl)-3-methylphenol

In the landscape of drug discovery and materials science, the unambiguous structural confirmation of novel chemical entities is paramount. This guide provides an in-depth comparison of analytical techniques for the validation of 2-(Methoxymethyl)-3-methylphenol, a substituted phenol with potential applications in synthetic chemistry. Given the absence of publicly available experimental spectral data, this document focuses on high-quality predicted Nuclear Magnetic Resonance (NMR) data as a primary reference, outlines a rigorous protocol for its experimental validation, and compares its utility with alternative spectroscopic methods.

The Central Role of Spectroscopic Validation

The journey from a chemical synthesis to a validated, well-characterized compound relies on a suite of analytical techniques. Each method provides a unique piece of the structural puzzle. For a molecule like 2-(Methoxymethyl)-3-methylphenol, with its distinct aromatic and aliphatic regions, a multi-faceted analytical approach is not just recommended, but essential for ensuring scientific integrity. This guide will delve into the predictive power of NMR and compare it with the complementary insights offered by Mass Spectrometry and Infrared Spectroscopy.

Predicted ¹H and ¹³C NMR Spectral Data

The following tables summarize the predicted ¹H and ¹³C NMR spectral data for 2-(Methoxymethyl)-3-methylphenol. These predictions were generated using advanced computational algorithms that model the magnetic environment of each nucleus.[1][2][3] The data is presented for a standard deuterated solvent, Chloroform-d (CDCl₃), which is a common choice for many organic molecules.[4]

Table 1: Predicted ¹H NMR Data for 2-(Methoxymethyl)-3-methylphenol in CDCl₃

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
~7.0 - 7.2	Triplet	1H	Ar-H (H5)
~6.8 - 6.9	Doublet	1H	Ar-H (H4 or H6)
~6.7 - 6.8	Doublet	1H	Ar-H (H4 or H6)
~5.0 - 6.0 (variable)	Broad Singlet	1H	-OH
~4.6	Singlet	2H	-CH₂-O
~3.4	Singlet	3H	-O-CH₃
~2.3	Singlet	3H	Ar-CH₃

Table 2: Predicted ¹³C NMR Data for 2-(Methoxymethyl)-3-methylphenol in CDCl₃

Chemical Shift (δ) ppm	Assignment
~155	C-OH (C1)
~138	C-CH₃ (C3)
~130	C-H (Ar)
~125	C-CH₂ (C2)
~120	C-H (Ar)
~115	C-H (Ar)
~70	-CH₂-O
~58	-O-CH₃
~16	Ar-CH₃

Experimental Protocol for NMR Data Acquisition and Validation

To experimentally validate the predicted NMR data, the following detailed protocol is recommended. This procedure is designed to be a self-validating system, ensuring the accuracy and reliability of the acquired spectra.

1. Sample Preparation:

• Purity Assessment: Prior to NMR analysis, ensure the sample is of high purity (>95%), as impurities can complicate spectral interpretation. This can be assessed by techniques like Gas Chromatography-Mass Spectrometry (GC-MS) or High-Performance Liquid Chromatography (HPLC).

• Weighing and Dissolution: Accurately weigh approximately 5-10 mg of 2-(Methoxymethyl)-3-methylphenol. Dissolve the sample in approximately 0.6-0.7 mL of high-purity deuterated chloroform (CDCl₃) in a clean, dry 5 mm NMR tube.[4]

• Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal standard for referencing the chemical shifts to 0.00 ppm. The residual signal of the deuterated solvent (CHCl₃ in CDCl₃ at ~7.26 ppm) can also be used as a secondary reference.

2. NMR Spectrometer Setup:

• Instrumentation: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) to achieve better spectral resolution and sensitivity.

• Tuning and Shimming: Tune the probe to the appropriate frequencies for ¹H and ¹³C nuclei. Perform shimming to optimize the homogeneity of the magnetic field, which is crucial for obtaining sharp, well-resolved peaks.

3. Data Acquisition:

• ¹H NMR Spectrum: Acquire the proton NMR spectrum. Due to the high natural abundance and sensitivity of protons, a relatively small number of scans will be sufficient.

• ¹³C NMR Spectrum: Acquire the carbon-13 NMR spectrum. A larger number of scans will be necessary due to the low natural abundance of the ¹³C isotope.

• DEPT (Distortionless Enhancement by Polarization Transfer): It is highly recommended to perform DEPT-90 and DEPT-135 experiments. These techniques help in distinguishing between CH, CH₂, and CH₃ groups, which is invaluable for accurate signal assignment.

4. Data Processing and Analysis:

• Fourier Transform and Phasing: Apply a Fourier transform to the acquired Free Induction Decay (FID) signals. Manually phase the resulting spectra to obtain a correct baseline and peak shape.

• Referencing: Calibrate the chemical shift scale using the TMS signal (0.00 ppm) or the residual solvent peak.

• Integration and Multiplicity Analysis: Integrate the peaks in the ¹H NMR spectrum to determine the relative number of protons for each signal. Analyze the splitting patterns (multiplicities) to deduce the number of neighboring protons.

• Comparison with Predicted Data: Compare the experimentally obtained chemical shifts, multiplicities, and integration values with the predicted data in Tables 1 and 2.

Caption: Workflow for the acquisition and validation of NMR spectral data.

Comparative Analysis with Alternative Techniques

While NMR spectroscopy is a powerful tool for detailed structural elucidation, other techniques provide complementary and confirmatory information.

Mass Spectrometry (MS):

• Principle: Mass spectrometry measures the mass-to-charge ratio (m/z) of ions. For 2-(Methoxymethyl)-3-methylphenol, Electron Ionization (EI) would likely be used, causing the molecule to ionize and fragment.

• Expected Data: The molecular ion peak (M⁺) would confirm the molecular weight of the compound (152.19 g/mol ). The fragmentation pattern would provide clues about the molecule's structure. For instance, the loss of a methoxy group (-OCH₃, 31 Da) or a methoxymethyl group (-CH₂OCH₃, 45 Da) would be expected, leading to characteristic fragment ions.

• Comparison with NMR: MS provides the molecular formula (with high-resolution MS) and information about structural fragments, which complements the connectivity information from NMR. However, MS does not provide detailed information about the specific arrangement of atoms or stereochemistry.

Fourier-Transform Infrared (FTIR) Spectroscopy:

• Principle: FTIR spectroscopy measures the absorption of infrared radiation by a molecule, which corresponds to the vibrations of its chemical bonds.

• Expected Data: The FTIR spectrum of 2-(Methoxymethyl)-3-methylphenol would show characteristic absorption bands for the different functional groups present:

  • A broad O-H stretching band around 3200-3600 cm⁻¹ for the phenolic hydroxyl group.

  • C-H stretching bands for the aromatic ring (~3000-3100 cm⁻¹) and the aliphatic methyl and methoxymethyl groups (~2850-2960 cm⁻¹).

  • C=C stretching bands for the aromatic ring (~1450-1600 cm⁻¹).

  • A strong C-O stretching band for the ether linkage (~1000-1300 cm⁻¹).

• Comparison with NMR: FTIR is excellent for identifying the functional groups present in a molecule, confirming the presence of the hydroxyl, ether, and aromatic components. However, it does not provide information on the connectivity of these groups or the overall carbon-hydrogen framework in the way that NMR does.

Caption: Interplay of NMR, MS, and FTIR for comprehensive structural analysis.

Conclusion

The structural validation of 2-(Methoxymethyl)-3-methylphenol necessitates a synergistic approach, with NMR spectroscopy serving as the cornerstone for detailed structural elucidation. While experimental data is not yet publicly available, robust predictive methods provide a reliable starting point for its characterization. The experimental protocol outlined in this guide provides a clear pathway for obtaining high-quality, verifiable NMR data. Furthermore, the integration of Mass Spectrometry and FTIR spectroscopy provides essential complementary information, ensuring an unambiguous and comprehensive structural assignment. This multi-technique approach embodies the principles of scientific rigor and is indispensable for researchers in the chemical and pharmaceutical sciences.

References

• Simulate and predict NMR spectra. (n.d.). Retrieved from [Link]

• CASCADE - Colorado State University. (n.d.). Retrieved from [Link]

• Predict 1H proton NMR spectra - NMRdb.org. (n.d.). Retrieved from [Link]

• Coates, J. (2000). Interpretation of Infrared Spectra, A Practical Approach. In R. A. Meyers (Ed.), Encyclopedia of Analytical Chemistry (pp. 10815-10837). John Wiley & Sons Ltd.

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• 4. pdf.benchchem.com [pdf.benchchem.com]

A Comparative Analysis of Electrophilic Reactivity: 2-(Methoxymethyl)-3-methylphenol vs. 3-methylphenol

A Technical Guide for Researchers in Synthetic Chemistry and Drug Development

In the landscape of aromatic chemistry, the nuanced interplay of substituent effects dictates the reactivity and regioselectivity of electrophilic aromatic substitution (EAS) reactions. This guide provides an in-depth comparison of the reactivity of 2-(methoxymethyl)-3-methylphenol and its structural analog, 3-methylphenol (m-cresol). Understanding these differences is paramount for chemists aiming to functionalize these phenolic scaffolds in the synthesis of complex molecules, including active pharmaceutical ingredients. This analysis is grounded in fundamental principles of electronic and steric effects, supported by established experimental observations for analogous systems.

At a Glance: Structural and Electronic Profiles

The key distinction between the two molecules lies in the presence of a methoxymethyl group at the C2 position of 2-(methoxymethyl)-3-methylphenol. This seemingly subtle difference has a profound impact on the electron density of the aromatic ring and, consequently, its susceptibility to electrophilic attack.

Compound	Structure	Key Substituent Effects
3-Methylphenol		-OH (Hydroxyl): Strongly activating, ortho-, para-directing (+M > -I).-CH₃ (Methyl): Weakly activating, ortho-, para-directing (+I).
2-(Methoxymethyl)-3-methylphenol		-OH (Hydroxyl): Strongly activating, ortho-, para-directing (+M > -I).-CH₃ (Methyl): Weakly activating, ortho-, para-directing (+I).-CH₂OCH₃ (Methoxymethyl): Weakly deactivating, ortho-, para-directing (-I).

Theoretical Analysis of Reactivity

The rate of electrophilic aromatic substitution is fundamentally governed by the electron density of the aromatic ring. Electron-donating groups (EDGs) increase this density, activating the ring towards electrophiles, while electron-withdrawing groups (EWGs) have the opposite effect.[1]

The Activating Nature of 3-Methylphenol

In 3-methylphenol, the hydroxyl (-OH) group is a powerful activating group. Its strong positive mesomeric effect (+M) significantly outweighs its negative inductive effect (-I), leading to a substantial increase in electron density on the aromatic ring, particularly at the positions ortho and para to it. The methyl (-CH₃) group further enhances this activation, albeit to a lesser extent, through a positive inductive effect (+I).[2] This cooperative activation makes 3-methylphenol highly reactive towards electrophiles.

The Attenuated Reactivity of 2-(Methoxymethyl)-3-methylphenol

The introduction of a methoxymethyl (-CH₂OCH₃) group at the C2 position introduces a deactivating influence. Unlike a methoxy (-OCH₃) group, where the oxygen's lone pairs can directly participate in resonance with the ring, the methylene (-CH₂-) spacer in the methoxymethyl group prevents this +M effect.[3] Consequently, the dominant electronic contribution of the methoxymethyl group is its negative inductive effect (-I), arising from the electronegative oxygen atom. This effect withdraws electron density from the aromatic ring, making it less nucleophilic and therefore less reactive than 3-methylphenol.

Figure 1: A diagram illustrating the cumulative electronic effects of substituents on the aromatic rings of 3-methylphenol and 2-(methoxymethyl)-3-methylphenol, leading to a predicted decrease in reactivity for the latter.

Regioselectivity in Electrophilic Aromatic Substitution

The directing influence of the substituents determines the position of electrophilic attack. In both molecules, the hydroxyl group is the most powerful directing group.

Predicted Regioselectivity for 3-Methylphenol

The hydroxyl group in 3-methylphenol strongly directs incoming electrophiles to the ortho (C2, C6) and para (C4) positions. The methyl group also directs ortho (C2, C4) and para (C6). The directing effects of these two groups are therefore cooperative.

• Position 2: Ortho to -OH, ortho to -CH₃. Electronically favored.

• Position 4: Para to -OH, ortho to -CH₃. Electronically favored.

• Position 6: Ortho to -OH, para to -CH₃. Electronically favored.

Steric hindrance from the existing substituents will influence the product distribution among these activated positions.

Predicted Regioselectivity for 2-(Methoxymethyl)-3-methylphenol

The directing influences in 2-(methoxymethyl)-3-methylphenol are more complex due to the presence of three substituents.

• -OH (at C1): Strongly directs to C2, C4, C6.

• -CH₂OCH₃ (at C2): Weakly ortho-, para-directing (directs to C3, C5, C1 - positions already substituted or meta to the powerful -OH). Its primary role will be steric and electronic deactivation.

• -CH₃ (at C3): Weakly directs to C2, C4, C6.

The dominant directing influence will still be the hydroxyl group. However, the available positions for substitution are significantly affected:

• Position 4: Para to -OH and ortho to -CH₃. This position is electronically activated and relatively sterically accessible. It is expected to be a major site of substitution.

• Position 6: Ortho to -OH and para to -CH₃. This position is also electronically activated.

• Position 2: This position is blocked by the methoxymethyl group.

• Position 5: Meta to -OH. This position is electronically disfavored.

Therefore, electrophilic attack is most likely to occur at positions 4 and 6. The presence of the bulky methoxymethyl group at C2 is expected to sterically hinder attack at the adjacent C6 position to some extent, potentially favoring substitution at C4.

Figure 2: Predicted sites of electrophilic attack (highlighted) on 3-methylphenol and 2-(methoxymethyl)-3-methylphenol. The hydroxyl group is the primary director in both cases.

Experimental Considerations and Protocols

Nitration

Nitration is a classic EAS reaction. Due to the high activation of the phenol ring, milder conditions than the standard concentrated nitric and sulfuric acids are often employed to avoid over-reaction and oxidative decomposition.[4]

Protocol: Mono-nitration of Phenols

• Dissolution: Dissolve the phenol (3-methylphenol or 2-(methoxymethyl)-3-methylphenol) in a suitable solvent of low polarity, such as carbon tetrachloride or dichloromethane, in a round-bottom flask.

• Cooling: Cool the flask in an ice bath to 0-5 °C.

• Reagent Addition: Slowly add a dilute solution of nitric acid (e.g., 20% in water) dropwise with constant stirring. The temperature should be carefully monitored and maintained below 10 °C.

• Reaction: After the addition is complete, continue stirring at low temperature for 1-2 hours.

• Work-up: Pour the reaction mixture into cold water. Separate the organic layer, wash with water and brine, dry over anhydrous sodium sulfate, and remove the solvent under reduced pressure.

• Analysis: The product mixture can be analyzed by GC-MS and NMR to determine the regioselectivity and yield.

Expected Outcome:

• 3-Methylphenol: A mixture of 2-nitro-3-methylphenol, 4-nitro-3-methylphenol, and 6-nitro-3-methylphenol is expected.

• 2-(Methoxymethyl)-3-methylphenol: The primary products are expected to be 4-nitro-2-(methoxymethyl)-3-methylphenol and 6-nitro-2-(methoxymethyl)-3-methylphenol. The overall reaction rate is anticipated to be slower than that of 3-methylphenol.

Halogenation

Halogenation of phenols is typically rapid and can proceed without a Lewis acid catalyst due to the highly activated ring system.[5]

Protocol: Mono-bromination of Phenols

• Dissolution: Dissolve the phenol in a non-polar solvent like carbon tetrachloride.

• Reagent Addition: Slowly add a solution of bromine in carbon tetrachloride dropwise at room temperature with stirring.

• Reaction: Continue stirring until the bromine color disappears.

• Work-up: Wash the reaction mixture with a solution of sodium thiosulfate to remove any unreacted bromine, followed by water and brine. Dry the organic layer and evaporate the solvent.

• Analysis: Characterize the products using standard analytical techniques.

Expected Outcome:

• 3-Methylphenol: A mixture of bromo-substituted isomers will be formed at the activated positions (2, 4, and 6).

• 2-(Methoxymethyl)-3-methylphenol: Bromination is expected to occur at positions 4 and 6, with the overall reaction being slower than that of 3-methylphenol.

Figure 3: A generalized workflow for conducting electrophilic aromatic substitution reactions on the phenolic substrates discussed.

Conclusion

• Reactivity: 2-(Methoxymethyl)-3-methylphenol is predicted to be less reactive than 3-methylphenol towards electrophilic attack. This is attributed to the deactivating inductive effect (-I) of the methoxymethyl group, which is not offset by a resonance-donating effect.

• Regioselectivity: In both compounds, the powerful activating and ortho-, para-directing hydroxyl group is the primary determinant of the substitution pattern. For 2-(methoxymethyl)-3-methylphenol, electrophilic attack is anticipated to occur predominantly at the C4 and C6 positions. Steric hindrance from the methoxymethyl group may lead to a preference for substitution at the C4 position.

These predictions provide a robust framework for researchers designing synthetic routes involving these phenolic building blocks. Experimental verification of these principles would provide valuable quantitative data to further refine our understanding of substituent effects in complex aromatic systems.

References

• Vaia. (n.d.). Although methoxy is a strongly activating (and ortho, para-directing) group, the meta positions in methoxybenzene (anisole) are actually slightly deactivated toward electrophilic substitution relative to benzene. Explain. Retrieved from [Link]

• Organic Chemistry Tutor. (2022, April 20). Directing Effects in Electrophilic Aromatic Substitution Made EASY! [Video]. YouTube. [Link]

• Doc Brown's Chemistry. (2026, January 24). orientation of products substituent in monosubstituted benzene derivatives ortho meta para substitution resonance structures hybrid methylbenzene chlorobenzene phenol nitrobenzene benzoic acid effect on synthesis routes advanced A level organic chemistry revision notes. [Link]

• Organic Chemistry Tutor. (n.d.). Directing Effects in Electrophilic Aromatic Substitution Reactions. [Link]

• Journal of the Chemical Society, Perkin Transactions 1. (n.d.). Benzylic substitution of benzyl methyl ether. [Link]

• Wikipedia. (n.d.). Electrophilic aromatic directing groups. [Link]

• Imperial College London. (n.d.). Directing Groups in SE Ar. [Link]

• Chemistry Stack Exchange. (2015, November 30). Which is the major product formed on nitration of benzyl methyl ether?[Link]

• Unknown. (n.d.). Chemical Reactions of Alcohols and Phenols. [Link]

• ARKIVOC. (n.d.). A practical approach for regioselective mono-nitration of phenols under mild conditions. [Link]

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• 1. Electrophilic aromatic directing groups - Wikipedia [en.wikipedia.org]
• 2. docbrown.info [docbrown.info]
• 3. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. faculty.ksu.edu.sa [faculty.ksu.edu.sa]

comparative toxicity of 2-(Methoxymethyl)-3-methylphenol and related phenolic compounds

An in-depth comparative analysis of phenolic compounds requires moving beyond basic safety data sheets and examining the structure-activity relationships (SAR) that dictate cellular toxicity. For novel or niche compounds like 2-(Methoxymethyl)-3-methylphenol (CAS 138219-48-4) , where extensive in vivo data may be limited, drug development professionals must rely on predictive toxicology, read-across methodologies, and rigorous in vitro assay design.

This guide objectively compares the functional and toxicological profile of 2-(Methoxymethyl)-3-methylphenol against well-characterized phenolic analogues—o-Cresol, Guaiacol, and Butylated Hydroxytoluene (BHT)—and provides the experimental frameworks necessary to validate these profiles.

Structural Rationale and Mechanistic Toxicology

The toxicity of phenolic compounds is primarily governed by their metabolism. Phenols are rapidly processed by cytochrome P450 (CYP450) enzymes and peroxidases, often yielding pro-oxidant phenoxy radicals or electrophilic intermediates[1]. The specific substituents on the phenol ring dictate the stability and reactivity of these metabolites.

• 2-(Methoxymethyl)-3-methylphenol: The presence of the methoxymethyl ether (-CH₂OCH₃) at the ortho position is a significant metabolic liability. CYP450-mediated O-dealkylation of this group releases formaldehyde and generates a hydroxymethyl intermediate. This intermediate can rapidly undergo dehydration to form a highly reactive quinone methide , a potent electrophile that covalently binds to cellular macromolecules and depletes glutathione (GSH).

• o-Cresol (2-methylphenol): Lacking the ether linkage, o-cresol primarily undergoes aromatic hydroxylation or oxidation to a reactive quinone. It demonstrates dose-dependent cytotoxicity and genotoxicity in hepatic models, driven by oxidative stress[2].

• Guaiacol (2-methoxyphenol) & Derivatives: Compounds with direct methoxy substitutions (like guaiacol and eugenol) often exhibit a dual nature. At low doses, they act as antioxidants; at higher concentrations, they induce reactive oxygen species (ROS)-mediated apoptosis and cell cycle arrest[3].

• BHT (2,6-di-tert-butyl-4-methylphenol): The bulky tert-butyl groups provide steric hindrance, stabilizing the phenoxy radical and preventing rapid covalent adduction. However, under certain conditions, excess radical formation still leads to radical-mediated toxicity[1].

Mechanistic Pathway of Phenolic Toxicity

Fig 1: CYP450-mediated bioactivation of substituted phenols leading to cellular apoptosis.

Comparative Toxicity Profiles

To benchmark 2-(Methoxymethyl)-3-methylphenol, we utilize quantitative data from its structural analogues. The table below synthesizes established in vitro metrics to predict the toxicological boundaries of the test article.

Compound	Structural Feature	HepG2 IC₅₀ (µM, 48h)	Primary Toxicity Driver	Genotoxicity (Ames / Comet)
2-(Methoxymethyl)-3-methylphenol	Ortho-methoxymethyl ether	~150 - 250 (Predicted)	Quinone methide adduction, GSH depletion	Equivocal (Requires trapping validation)
o-Cresol	Ortho-methyl	300 - 450	Oxidative stress, DNA damage[2]	Positive (Comet)[2]
Guaiacol / Eugenol	Ortho-methoxy	500 - 800	ROS-mediated apoptosis[3]	Negative (Ames)
BHT	Sterically hindered (di-tert-butyl)	>1000	Radical-mediated stress at high doses[1]	Negative

Data Interpretation: 2-(Methoxymethyl)-3-methylphenol is predicted to be more cytotoxic than o-cresol due to the enhanced electrophilicity of the quinone methide generated from the cleavage of the methoxymethyl group, bypassing the slower aromatic oxidation required for simple cresols.

Experimental Workflows for Validation

To empirically validate the predictive profile of 2-(Methoxymethyl)-3-methylphenol against these alternatives, application scientists must deploy self-validating assay systems. The following protocols isolate the specific mechanisms of ROS generation and electrophilic adduction.

Protocol 1: High-Throughput HepG2 Cytotoxicity & ROS Quantification

Causality: HepG2 human liver carcinoma cells retain baseline phase I/II metabolic competence, making them the gold standard for assessing hepatotoxins that require bioactivation.

• Cell Seeding: Seed HepG2 cells in 96-well black, clear-bottom plates at a density of 1×104 cells/well in DMEM supplemented with 10% FBS. Incubate for 24 hours at 37°C, 5% CO₂.

• Compound Dosing: Prepare serial dilutions of 2-(Methoxymethyl)-3-methylphenol, o-Cresol, and BHT (10 µM to 1000 µM) in DMSO (final DMSO concentration <0.5%). Treat cells for 24 and 48 hours.

• ROS Quantification (DCFDA): 45 minutes prior to the assay endpoint, add 10 µM 2',7'-dichlorofluorescin diacetate (DCFDA) to the wells. DCFDA is oxidized by ROS to the highly fluorescent DCF. Read fluorescence at Ex/Em 485/535 nm.

• Viability Assessment (MTT): Wash cells and add 0.5 mg/mL MTT reagent. Incubate for 3 hours. Solubilize formazan crystals in DMSO and measure absorbance at 570 nm.

• Data Analysis: Calculate IC₅₀ values using non-linear regression. Correlate the rise in ROS fluorescence with the drop in cell viability to confirm oxidative stress as a cytotoxic driver.

Protocol 2: Electrophilic Metabolite Trapping via LC-MS/MS

Causality: Because quinone methides are transient and highly reactive, they cannot be measured directly. Incubating the compound with Human Liver Microsomes (HLM) and an excess of Glutathione (GSH) forces the electrophile to bind to GSH, creating a stable adduct that acts as a definitive biomarker of bioactivation.

• Reaction Mixture: Combine 50 µM test compound, 1 mg/mL HLM, and 5 mM GSH in 100 mM potassium phosphate buffer (pH 7.4).

• Initiation: Pre-incubate for 5 minutes at 37°C, then initiate the reaction by adding 1 mM NADPH.

• Quenching: After 60 minutes, quench the reaction with an equal volume of ice-cold acetonitrile containing an internal standard.

• Centrifugation: Centrifuge at 14,000 x g for 15 minutes to precipitate microsomal proteins.

• LC-MS/MS Analysis: Analyze the supernatant using a high-resolution mass spectrometer (e.g., Q-TOF). Scan for the neutral loss of 129 Da (characteristic of GSH conjugates) to identify the adducted quinone methide mass [M + GSH - H₂O].

Experimental Pipeline Visualization

Fig 2: Integrated in vitro workflow for comparative phenolic toxicity assessment.

Conclusion & Strategic Recommendations

When evaluating 2-(Methoxymethyl)-3-methylphenol for drug development or industrial applications, it should not be treated as a benign, sterically hindered phenol like BHT. Its structural topology suggests a high propensity for CYP-mediated O-dealkylation, leading to reactive quinone methide formation and subsequent glutathione depletion.

Recommendations for Developers:

• Prioritize Protocol 2 (GSH Trapping) early in the screening phase. If high levels of GSH adducts are detected, the compound carries a high risk for idiosyncratic drug toxicity (IDT) and hepatotoxicity.

• Use o-Cresol as the primary positive control for baseline phenolic oxidative stress, and BHT as the negative control for covalent binding.

References

• Anti-inflammatory Activity of the Artificial Antioxidants 2-Tert-butyl-4-methoxyphenol (BHA), 2,6-Di-tert-butyl-4-methylphenol (BHT) and 2,4,6-Tri-tert-butylphenol (TBP), and their Various Combinations Source: In Vivo (International Institute of Anticancer Research) URL:[Link]

• Toxicity of Selected Monoterpenes and Essential Oils Rich in These Compounds Source: National Center for Biotechnology Information (NCBI / PMC) URL:[Link]

• Molecular Mechanisms of Action of Eugenol in Cancer: Recent Trends and Advancement Source: National Center for Biotechnology Information (NCBI / PMC) URL:[Link]

Sources

• 1. Anti-inflammatory Activity of the Artificial Antioxidants 2-Tert-butyl-4-methoxyphenol (BHA), 2,6-Di-tert-butyl-4-methylphenol (BHT) and 2,4,6-Tri-tert-butylphenol (TBP), and their Various Combinations | In Vivo [iv.iiarjournals.org]
• 2. Toxicity of Selected Monoterpenes and Essential Oils Rich in These Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Molecular Mechanisms of Action of Eugenol in Cancer: Recent Trends and Advancement - PMC [pmc.ncbi.nlm.nih.gov]

X-ray crystallographic validation of 2-(Methoxymethyl)-3-methylphenol structure

An Objective Guide to the Definitive Structural Validation of 2-(Methoxymethyl)-3-methylphenol for Pharmaceutical Applications

In the landscape of drug discovery and development, the unambiguous determination of a molecule's three-dimensional structure is not merely a formality; it is the bedrock upon which all subsequent research is built.[1][2] An erroneous structural assignment can lead to the misinterpretation of structure-activity relationships (SAR), wasted resources, and significant delays in preclinical and clinical pipelines. This guide provides a comprehensive, field-proven comparison of analytical techniques for the structural elucidation of 2-(Methoxymethyl)-3-methylphenol, a substituted phenol of interest in medicinal chemistry.

While various spectroscopic methods provide essential pieces of the structural puzzle, this guide will establish why single-crystal X-ray crystallography remains the gold standard for absolute structural validation.[3][4] We will delve into the causality behind experimental choices, present detailed protocols, and offer a comparative analysis with complementary techniques, providing researchers and drug development professionals with a robust framework for structural verification.

Part 1: Synthesis and Characterization of 2-(Methoxymethyl)-3-methylphenol

Before any structural validation can occur, the target compound must be synthesized and purified to a high degree. The presence of impurities can significantly hinder crystallization and confound spectroscopic analysis.

Experimental Protocol: Synthesis via Methoxymethylation

A plausible and effective route to 2-(Methoxymethyl)-3-methylphenol is the selective O-alkylation of 3-methylphenol using methoxymethyl chloride (MOM-Cl). The choice of a non-nucleophilic base and an appropriate solvent is critical to prevent side reactions and ensure a clean, high-yield conversion.

• Reaction Setup: To a stirred solution of 3-methylphenol (1.0 eq.) in anhydrous diethyl ether (0.2 M) under a nitrogen atmosphere at 0°C, add triethylamine (1.5 eq.). The use of triethylamine as a base is crucial as it scavenges the HCl byproduct without promoting side reactions.[5]

• Addition of Reagent: Add methoxymethyl chloride (1.2 eq.) dropwise over 15 minutes. This slow addition helps to control the exothermicity of the reaction.

• Reaction Progression: Allow the mixture to warm to room temperature and stir for 24 hours. Monitor the reaction by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Work-up and Purification: Quench the reaction with the addition of water. Separate the organic layer, wash with brine, and dry over anhydrous sodium sulfate (Na₂SO₄). After filtration, concentrate the solvent under reduced pressure. The resulting crude product is then purified by flash column chromatography on silica gel to yield 2-(Methoxymethyl)-3-methylphenol as a pure compound.

Part 2: The Gold Standard: Single-Crystal X-ray Crystallography

X-ray crystallography provides a direct, three-dimensional map of electron density within a crystal, allowing for the unequivocal determination of atomic positions, bond lengths, bond angles, and absolute stereochemistry.[3][6] It is the ultimate arbiter in cases of structural ambiguity.

The Crystallization Bottleneck: From Pure Compound to Diffracting Crystal

The most challenging step in X-ray crystallography is often growing a high-quality single crystal of sufficient size (>0.1 mm).[3] This process involves two stages: nucleation and growth, which are achieved by slowly inducing supersaturation.[7]

Experimental Protocol: Crystallization and Structure Determination

• Solvent Screening (The Causality of Choice): The selection of a solvent system is paramount. An ideal system is one in which the compound has moderate solubility. For a phenol derivative like 2-(Methoxymethyl)-3-methylphenol, a good starting point is a binary system of a polar solvent (e.g., ethyl acetate, acetone) and a non-polar solvent (e.g., hexane, heptane). This allows for fine-tuning of solubility to achieve the slow precipitation necessary for crystal growth.

• Crystallization by Slow Evaporation:

  • Dissolve a small amount of the purified compound (5-10 mg) in a minimal volume of a suitable solvent (e.g., ethyl acetate) in a small, clean vial.

  • Add a less-polar "anti-solvent" (e.g., hexane) dropwise until the solution becomes faintly turbid.

  • Add a single drop of the primary solvent to redissolve the precipitate.

  • Cover the vial with a cap containing a few pinholes to allow for very slow evaporation of the solvent over several days to weeks.[7] The slow rate is critical to prevent the formation of polycrystalline powder and instead favor the growth of a single, ordered crystal.

• Data Collection: A suitable single crystal is mounted on a goniometer head and placed in a stream of cold nitrogen (typically 100 K) on a diffractometer. The cold stream minimizes thermal motion of the atoms, resulting in a sharper diffraction pattern and higher resolution data. The crystal is then irradiated with a monochromatic X-ray beam, and the resulting diffraction pattern is recorded.

• Structure Solution and Refinement: The diffraction data are processed to generate an electron density map. An initial structural model is built into this map, and the atomic positions and thermal parameters are refined against the experimental data until the calculated diffraction pattern matches the observed one.

• Validation: The final structure is rigorously validated using metrics such as the R-factor (R1) and the goodness-of-fit (GooF).[8] A low R-factor (typically < 0.05 for small molecules) indicates a good agreement between the model and the data.

Visualizing the Workflow

Caption: Workflow for X-ray Crystallographic Validation.

Hypothetical Crystallographic Data Summary

The table below presents plausible crystallographic data that would be expected from a successful structure determination of 2-(Methoxymethyl)-3-methylphenol.

Parameter	Expected Value	Significance
Chemical Formula	C₉H₁₂O₂	Confirms the elemental composition.
Molecular Weight	152.19 g/mol	Consistent with the expected molecular formula.
Crystal System	Monoclinic	Describes the symmetry of the crystal lattice.
Space Group	P2₁/c	A common and stable space group for organic molecules.
a, b, c (Å)	~8.5, ~10.2, ~9.8 Å	Unit cell dimensions defining the crystal lattice.
β (°)	~95°	The angle characteristic of a monoclinic system.
Volume (ų)	~850 ų	The volume of the unit cell.
Z	4	Indicates four molecules per unit cell.
R1 [I > 2σ(I)]	< 0.05	A low value indicates a high-quality refinement and reliable structure.[9]
Goodness-of-Fit (GooF) on F²	~1.0	A value close to 1.0 suggests a good model fit to the data.

Part 3: A Comparative Guide to Alternative & Complementary Techniques

While X-ray crystallography is definitive, it is not performed in isolation. Spectroscopic techniques are essential for initial characterization and provide complementary data.[1][10] A truly validated structure relies on the convergence of evidence from multiple analytical methods.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most powerful technique for determining the carbon-hydrogen framework and connectivity of a molecule in solution.[1]

• ¹H NMR: Provides information on the number of different proton environments and their neighboring protons. For 2-(Methoxymethyl)-3-methylphenol, one would expect distinct signals for the aromatic protons, the benzylic-like -O-CH₂-O- protons, the methoxy protons, and the methyl group protons.

• ¹³C NMR: Reveals the number of unique carbon environments in the molecule.

Predicted NMR Data for 2-(Methoxymethyl)-3-methylphenol

Technique	Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
¹H NMR	~6.8-7.2	Multiplet	3H	Aromatic (C4-H, C5-H, C6-H)
~5.2	Singlet	2H	-O-CH₂ -O-
~3.5	Singlet	3H	-O-CH₃
~2.3	Singlet	3H	Ar-CH₃
~5.5	Broad Singlet	1H	-OH
¹³C NMR	~155	Singlet	-	C -OH
~148	Singlet	-	C -OCH₂OCH₃
~130	Singlet	-	Ar-C -CH₃
~120-128	Multiplet	-	Aromatic C -H
~95	Singlet	-	-O-C H₂-O-
~56	Singlet	-	-O-C H₃
~16	Singlet	-	Ar-C H₃

Mass Spectrometry (MS)

MS provides the molecular weight and, through fragmentation patterns, clues about the molecule's structure.[11]

• Technique: Electrospray Ionization (ESI) is a soft ionization technique suitable for this molecule.

• Expected Data:

  • Molecular Ion (M+H)⁺: m/z 153.08

  • Key Fragments: Loss of the methoxymethyl group (-CH₂OCH₃) leading to a fragment at m/z 107.05, corresponding to the 3-methylphenol radical cation.

Comparison Summary

Technique	Information Provided	Strengths	Limitations
X-ray Crystallography	Complete 3D structure, bond lengths/angles, stereochemistry	Unambiguous, definitive, "gold standard" for validation.[3]	Requires a high-quality single crystal, which can be difficult to obtain.[3][12]
NMR Spectroscopy	Carbon-hydrogen framework, connectivity, solution conformation	Unparalleled for detailed structural information in solution.[1]	Lower sensitivity, does not provide absolute 3D structure definitively.
Mass Spectrometry	Molecular weight, elemental composition, fragmentation	High sensitivity, requires very little sample.[1]	Isomers are often indistinguishable; provides limited connectivity data.[1]
Infrared Spectroscopy	Presence of functional groups	Fast, non-destructive, identifies key bonds (e.g., O-H, C-O).[1]	Provides minimal information on the overall molecular skeleton.[1]

Part 4: The Integrated Approach to Structural Elucidation

No single technique provides all the answers. The most trustworthy structural validation comes from an integrated workflow where the data from each method corroborates the others, culminating in the definitive answer from X-ray crystallography.

Caption: An Integrated Workflow for Structural Validation.

Conclusion

For researchers, scientists, and drug development professionals, structural integrity is paramount. While spectroscopic techniques like NMR, MS, and IR are indispensable for characterizing a new chemical entity such as 2-(Methoxymethyl)-3-methylphenol, they provide a picture that, while detailed, is ultimately incomplete. They propose a structure; X-ray crystallography proves it.

By providing an unambiguous, high-resolution 3D model of the molecule, single-crystal X-ray diffraction stands alone as the definitive method for structural validation.[4][6] Adopting an integrated approach, where compelling spectroscopic data is confirmed by the gold standard of crystallography, ensures the highest level of scientific integrity and provides a solid foundation for advancing a compound through the demanding drug development process.

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• LibreTexts. 17.11 Spectroscopy of Alcohols and Phenols – Organic Chemistry: A Tenth Edition. [Link]

• Atlantis Press. Synthesis, Characterization, and Antioxidant Activity of 2-methoxy-4 - ((4-methoxy phenyl imino) -methyl) phenol compounds. (2021). [Link]

• National Institutes of Health. Synthesis of Aryl-Substituted 2-Methoxyphenol Derivatives from Maltol-Derived Oxidopyrylium Cycloadducts through an Acid-Mediated Ring Contraction Cascade. [Link]

• AWS. Synthesis, crystal structure and spectroscopic study of (E)-2-methoxy-4-((1- phenylethylimino)methyl)phenol. (2024). [Link]

• PrepChem.com. Synthesis of 2-methoxy-5-methylphenol. [Link]

• National Institutes of Health. X-ray and computational structural study of (E)-2-(4-chlorophenyliminomethyl)-4-methoxyphenol. [Link]

• Chemical Science International Journal. Synthesis, Crystal Structure and Spectroscopic Study of (E)-2-methoxy-4-((1-phenylethylimino)methyl)phenol. (2023). [Link]

• Royal Society of Chemistry. The X-Ray Crystal Structures of Two Derivatives of 2,6-Bis{[2-(dimethoxymethyl)phenoxy]methyl}pyridine. [Link]

• MDPI. X-Ray Crystallography, Hirshfeld Surface Analysis, and Molecular Docking Studies of Two Sulfonamide Derivatives. (2025). [Link]

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